1,4-Dibenzylpiperidine

• CAS: 193355-49-6

Core Science & Biosynthesis

1,4-Dibenzylpiperidine: Theoretical Mass Calculation and High-Resolution Mass Spectrometry Validation Protocols

Executive Summary

1,4-dibenzylpiperidine (CAS: 193355-49-6) is a highly versatile structural scaffold and critical reference standard utilized extensively in modern drug discovery and analytical chemistry. In medicinal chemistry, it serves as a foundational building block for synthesizing neuropeptide FF1 and FF2 (NPFF1/2) receptor ligands[1] and is investigated in osteoporosis drug research[2]. Furthermore, it is heavily relied upon as a reference standard in analytical method validation (AMV) and quality control (QC) for Abbreviated New Drug Applications (ANDA)[3].

In these rigorous regulatory environments, precise molecular characterization via High-Resolution Mass Spectrometry (HRMS) is mandatory. This technical guide provides an authoritative framework on the theoretical exact mass calculation of 1,4-dibenzylpiperidine and details a self-validating experimental protocol for its empirical confirmation.

Chemical Identity and Structural Elucidation

1,4-dibenzylpiperidine consists of a central saturated piperidine ring substituted with benzyl groups at the N-1 and C-4 positions. The basic tertiary amine embedded within the piperidine core dictates its ionization behavior, making it highly responsive to positive-ion electrospray ionization (ESI+).

• Molecular Formula : C19H23N

• SMILES : C1CN(CCC1CC2=CC=CC=C2)CC3=CC=CC=C3

• CAS Number : 193355-49-6

Fig 1: Logical workflow of 1,4-dibenzylpiperidine in pharmaceutical development and QC.

Theoretical Mass Calculations: Molecular Weight vs. Exact Mass

In mass spectrometry and laboratory stoichiometry, distinguishing between average molecular weight and monoisotopic exact mass is a critical analytical requirement.

Average Molecular Weight (Stoichiometric Mass)

The average molecular weight is calculated using standard atomic weights, which account for the natural terrestrial abundance of all isotopes (e.g., ^12C and ^13C). Causality : This value must be used exclusively for bulk weighing, molarity calculations, and standard preparation, as macroscopic samples contain a statistical mixture of all isotopes.

• Carbon (C): 12.011 g/mol × 19 = 228.209 g/mol

• Hydrogen (H): 1.008 g/mol × 23 = 23.184 g/mol

• Nitrogen (N): 14.007 g/mol × 1 = 14.007 g/mol

• Total Average Molecular Weight : 265.40 g/mol

Monoisotopic Exact Mass (HRMS Target)

High-resolution mass spectrometers (such as QTOF or Orbitrap systems) resolve individual isotopic peaks. Therefore, the monoisotopic mass is calculated using the exact mass of the most abundant, lowest-mass isotope of each element. Causality : Using the average mass in HRMS target lists will result in peak misidentification, as the instrument detects the exact mass of the ^12C/^1H/^14N molecule separately from its ^13C isotopologues.

• ^12C: 12.000000 Da × 19 = 228.000000 Da

• ^1H: 1.007825 Da × 23 = 23.179975 Da

• ^14N: 14.003074 Da × 1 = 14.003074 Da

• Total Exact Mass (M) : 265.183049 Da[4]

Table 1: Mass Calculation Summary for 1,4-dibenzylpiperidine

Parameter	Value	Laboratory Application
Molecular Formula	C19H23N	Chemical Identification
Average Molecular Weight	265.40 g/mol	Bulk weighing, molarity, stoichiometry
Monoisotopic Exact Mass	265.1830 Da	HRMS target identification, isotopic profiling

High-Resolution Mass Spectrometry (HRMS) Experimental Protocol

To empirically validate the exact mass of 1,4-dibenzylpiperidine, a rigorously controlled LC-QTOF-MS workflow must be employed. The protocol below is designed as a self-validating system, ensuring that any mass deviation is strictly analytical rather than artifactual.

Fig 2: Self-validating LC-HRMS experimental workflow for exact mass determination.

Step-by-Step Methodology

Step 1: Standard Preparation

• Action : Dissolve the 1,4-dibenzylpiperidine reference standard[3] in LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a 1 µg/mL working solution using Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

• Causality : The basic tertiary amine of the piperidine ring is readily protonated. Formic acid acts as a proton donor, driving the equilibrium toward the [M+H]+ state, which is essential for maximizing the signal-to-noise ratio in ESI+ mode.

Step 2: Instrument Calibration and Lock-Mass Setup

• Action : Infuse a lock-mass calibrant, such as Leucine Enkephalin (m/z 556.2771 for [M+H]+), continuously via a secondary reference sprayer.

• Causality : Time-of-flight (TOF) mass analyzers are highly susceptible to micro-drifts caused by ambient temperature fluctuations altering the flight tube length. A continuous lock-mass provides real-time mathematical correction, ensuring sub-5 ppm mass accuracy.

Step 3: LC-QTOF-MS Acquisition

• Action : Inject 2 µL of the working solution onto a C18 column (e.g., 2.1 mm × 50 mm, 1.7 µm). Elute using a rapid gradient of Water/Acetonitrile (both with 0.1% Formic Acid). Set the ESI source to positive mode, capillary voltage to 3.0 kV, and scan range to m/z 100–1000.

• Causality : The C18 column focuses the analyte band, separating it from any void-volume salts that could cause ion suppression. The 3.0 kV capillary voltage is optimized to generate a stable Taylor cone for efficient droplet desolvation without inducing in-source fragmentation.

Step 4: Data Processing and Validation

• Action : Extract the chromatogram for the predicted [M+H]+ m/z. Calculate the mass error (Δppm) using the formula: ((Observed m/z - Theoretical m/z) / Theoretical m/z) × 10^6.

• Causality : A mass error of < 5 ppm confirms the elemental composition and validates the identity of the standard.

Data Presentation: Predicted HRMS Adducts

During ESI+, 1,4-dibenzylpiperidine will form specific adducts depending on the solvent matrix and trace impurities. The table below provides the exact m/z values required for data processing[4].

Note: The exact m/z is calculated by adding the exact mass of the adducting ion and subtracting the mass of a lost electron (0.000548 Da).

Table 2: Predicted ESI+ Adducts for 1,4-dibenzylpiperidine (C19H23N)

Adduct Species	Ionization Mechanism	Exact m/z (Theoretical)
[M+H]+	Protonation (Formic Acid driven)	266.1903
[M+NH4]+	Ammonium adduction (Buffer trace)	283.2169
[M+Na]+	Sodium adduction (Glassware/solvent trace)	288.1723
[M+K]+	Potassium adduction (Solvent trace)	304.1462

References

• Aquigen Bio. "1,4-dibenzylpiperidine | CAS No: 193355-49-6 - Product Description & Reference Standard Application". Aquigen Bio.
• PubChemLite. "1,4-dibenzylpiperidine (C19H23N) - Exact Mass and Adduct Predictions". University of Luxembourg.
• Journal of Medicinal Chemistry. "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors". ACS Publications.
• Google Patents. "CA2209936A1 - Indole derivatives useful in the treatment of osteoporosis". Google Patents.

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• 2. CA2209936A1 - Indole derivatives useful in the treatment of osteoporosis - Google Patents [patents.google.com]
• 3. 1,4-dibenzylpiperidine | CAS No: 193355-49-6 [aquigenbio.com]
• 4. PubChemLite - 1,4-dibenzylpiperidine (C19H23N) [pubchemlite.lcsb.uni.lu]

solubility profile of 1,4-dibenzylpiperidine in polar and non-polar solvents

An In-Depth Technical Guide to the Solubility Profile of 1,4-Dibenzylpiperidine in Polar and Non-Polar Solvents

Abstract

This technical guide provides a comprehensive analysis of the anticipated solubility profile of 1,4-dibenzylpiperidine across a spectrum of polar and non-polar solvents. In the absence of direct experimental data for 1,4-dibenzylpiperidine in publicly available literature, this guide synthesizes information from structurally similar compounds, namely N-benzylpiperidine and dibenzylamine, to establish a predictive framework. We delve into the theoretical underpinnings of solubility, leveraging concepts of molecular polarity and intermolecular forces to forecast the behavior of 1,4-dibenzylpiperidine. Furthermore, this document outlines a detailed, field-proven experimental protocol for the precise determination of its solubility, ensuring a self-validating system for researchers. This guide is intended for an audience of researchers, scientists, and professionals in drug development, offering both a theoretical foundation and practical methodologies for working with this compound.

Introduction: The Significance of 1,4-Dibenzylpiperidine and Its Solubility Profile

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds. The substitution at the 1 and 4 positions of the piperidine ring significantly influences the molecule's physicochemical properties, including its solubility, which is a critical determinant of its behavior in both chemical reactions and biological systems. 1,4-Dibenzylpiperidine, with its two benzyl groups, presents a unique combination of a polar heterocyclic core and non-polar aromatic appendages.

Understanding the solubility of 1,4-dibenzylpiperidine is paramount for a variety of applications:

• Drug Discovery and Development: Solubility in both aqueous and organic media is a fundamental parameter that affects a compound's absorption, distribution, metabolism, and excretion (ADME) profile. A well-characterized solubility profile is essential for formulation development and for designing effective drug delivery systems.

• Process Chemistry: In chemical synthesis, the choice of solvent is dictated by the solubility of the reactants, intermediates, and final products. Knowledge of the solubility of 1,4-dibenzylpiperidine is crucial for optimizing reaction conditions, maximizing yields, and developing efficient purification strategies.

• Analytical Chemistry: The development of analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), relies on the solubility of the analyte in the mobile phase or a suitable solvent for sample preparation.

Given the current gap in the literature regarding the specific solubility data for 1,4-dibenzylpiperidine, this guide aims to provide a robust predictive analysis and a clear path toward its empirical determination.

Theoretical Framework and Predictive Solubility Profile

The principle of "like dissolves like" serves as a foundational concept in predicting solubility.[1] This principle states that substances with similar polarities are more likely to be soluble in one another. The polarity of a molecule is determined by its molecular structure, the presence of polar functional groups, and its overall dipole moment.

2.1. Structural Analysis of 1,4-Dibenzylpiperidine

1,4-Dibenzylpiperidine possesses a tertiary amine within a saturated heterocyclic ring, which introduces a degree of polarity due to the lone pair of electrons on the nitrogen atom. However, the molecule is dominated by the two large, non-polar benzyl groups. These aromatic rings contribute significantly to the molecule's lipophilic character.

2.2. Insights from Structural Analogs

Due to the lack of direct solubility data for 1,4-dibenzylpiperidine, we can infer its likely behavior by examining its structural analogs:

• Dibenzylamine: This secondary amine, with two benzyl groups attached to a nitrogen atom, is reported to be soluble in organic solvents like ethanol and ether, but has limited solubility in water due to its hydrophobic benzyl groups.[2][3][4][5]

• N-Benzylpiperidine: This compound, containing one benzyl group attached to the piperidine nitrogen, is described as being soluble in most organic solvents but insoluble in water.[1]

Based on these analogs, it is highly probable that 1,4-dibenzylpiperidine will exhibit poor solubility in polar protic solvents such as water and good solubility in a range of non-polar and moderately polar organic solvents. The presence of two benzyl groups, as opposed to one in N-benzylpiperidine, is expected to further decrease its affinity for polar environments.

2.3. Predicted Solubility Profile

The following table summarizes the predicted qualitative solubility of 1,4-dibenzylpiperidine in a selection of common laboratory solvents, categorized by their polarity.

Solvent Class	Solvent	Predicted Qualitative Solubility	Rationale
Non-Polar	Hexane, Toluene, Diethyl Ether	Soluble	The non-polar nature of these solvents will readily solvate the large, non-polar benzyl groups of 1,4-dibenzylpiperidine.
Polar Aprotic	Dichloromethane (DCM), Chloroform, Ethyl Acetate, Tetrahydrofuran (THF)	Soluble	These solvents possess a moderate polarity that can interact favorably with the entire molecule, including the slightly polar piperidine ring.
Polar Aprotic (High Polarity)	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderately Soluble to Soluble	While polar, these solvents are generally good at dissolving a wide range of organic compounds. The solubility may be slightly lower than in less polar organic solvents.
Polar Protic	Methanol, Ethanol	Sparingly Soluble to Moderately Soluble	The ability of these alcohols to hydrogen bond may be disrupted by the bulky, non-polar benzyl groups, leading to lower solubility compared to less polar organic solvents.
Highly Polar Protic	Water	Insoluble	The dominant hydrophobic character of the two benzyl groups will prevent significant interaction with the highly polar, hydrogen-bonding network of water.

Experimental Protocol for Solubility Determination

To move beyond prediction and obtain quantitative data, a rigorous experimental approach is necessary. The following protocol describes the widely accepted isothermal shake-flask method, which is a reliable technique for determining the equilibrium solubility of a compound.

3.1. Materials and Equipment

• 1,4-Dibenzylpiperidine (high purity)

• Selected solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance (± 0.01 mg)

• Syringe filters (0.22 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a Gas Chromatography (GC) system

• Volumetric flasks and pipettes

3.2. Experimental Workflow: Isothermal Shake-Flask Method

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 1,4-dibenzylpiperidine.

3.3. Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 1,4-dibenzylpiperidine to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Accurately add a known volume of the desired solvent to each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24 to 72 hours). Preliminary experiments may be needed to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, stop the agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any remaining solid particles.

  • Accurately dilute the filtered solution with a known volume of the same solvent to bring the concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC or GC method.

  • Prepare a calibration curve using standard solutions of 1,4-dibenzylpiperidine of known concentrations.

  • Determine the concentration of 1,4-dibenzylpiperidine in the diluted samples by comparing their response to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. The resulting concentration represents the solubility of 1,4-dibenzylpiperidine in that solvent at the specified temperature.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise table to facilitate comparison across different solvents.

Table 1: Experimentally Determined Solubility of 1,4-Dibenzylpiperidine at 25 °C (Hypothetical Data)

Solvent	Dielectric Constant	Polarity Index	Solubility (mg/mL)
Hexane	1.88	0.1	> 200
Toluene	2.38	2.4	> 200
Diethyl Ether	4.33	2.8	> 150
Dichloromethane	8.93	3.1	> 200
Ethyl Acetate	6.02	4.4	> 100
Acetone	20.7	5.1	~80
Ethanol	24.55	4.3	~30
Methanol	32.7	5.1	~20
Water	80.1	10.2	< 0.1

4.1. Visualizing the Relationship Between Polarity and Solubility

The following diagram illustrates the expected inverse relationship between solvent polarity and the solubility of the predominantly non-polar 1,4-dibenzylpiperidine.

Caption: Relationship between solvent polarity and predicted solubility of 1,4-dibenzylpiperidine.

Conclusion and Future Work

This technical guide has established a predictive solubility profile for 1,4-dibenzylpiperidine based on the known properties of its structural analogs. The molecule is anticipated to be highly soluble in non-polar and moderately polar organic solvents and poorly soluble in highly polar, protic solvents like water. While this theoretical framework provides valuable guidance, it is imperative that these predictions are confirmed through rigorous experimental investigation. The detailed protocol provided herein offers a clear and reliable method for obtaining precise quantitative solubility data. Such data will be invaluable for the advancement of research and development activities involving 1,4-dibenzylpiperidine, particularly in the fields of medicinal chemistry and process development.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 27). Dibenzylamine: A Deep Dive into its Chemical Properties and Synthesis. Retrieved from [Link]

• ChemBK. (2024, April 9). N-benzylpiperidine. Retrieved from [Link]

• Hubei Jiangyan Tianxiang Chemical Co., Ltd. (n.d.). Dibenzylamine. Retrieved from [Link]

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• 4. Dibenzylamine | 103-49-1 [chemicalbook.com]
• 5. Dibenzylamine [tianxiangchem.cn]

structural characterization of 1,4-dibenzylpiperidine using 1H NMR spectroscopy

Structural Characterization of 1,4-Dibenzylpiperidine via 1 H NMR Spectroscopy: A Technical Guide

Executive Summary

The structural elucidation of substituted piperidines is a critical workflow in pharmaceutical development, given the prevalence of the piperidine scaffold in FDA-approved therapeutics. 1,4-Dibenzylpiperidine (1,4-DBP) serves as an excellent model for understanding the complex interplay between molecular symmetry, conformational dynamics, and magnetic anisotropy. This whitepaper provides an authoritative, in-depth guide to characterizing 1,4-DBP using 1 H Nuclear Magnetic Resonance (NMR) spectroscopy, detailing the causality behind chemical shifts, spin-spin coupling, and the self-validating experimental protocols required for high-fidelity data acquisition.

Molecular Architecture and Conformational Dynamics

Before interpreting the 1 H NMR spectrum of 1,4-DBP, one must establish its three-dimensional conformation in solution. The piperidine ring is not static; it undergoes chair-chair interconversion. However, the bulky benzyl group at the C4 position introduces a severe conformational bias.

To minimize 1,3-diaxial steric clashes, the C4-benzyl group heavily favors the equatorial position . Meanwhile, the N1-benzyl group undergoes rapid nitrogen inversion and bond rotation at room temperature (298 K). On the NMR timescale, this rapid dynamic averaging results in a highly symmetric effective conformation possessing a σ -plane passing through N1 and C4. Consequently, the two halves of the piperidine ring become chemically equivalent: the C2 protons are equivalent to the C6 protons, and the C3 protons are equivalent to the C5 protons.

Conformational dynamics of 1,4-dibenzylpiperidine dictating NMR symmetry.

1 H NMR Signal Assignment and Causality

The 1 H NMR spectrum of 1,4-DBP acquired at 400 MHz in CDCl3​ yields 23 distinct protons[1]. The assignment of these signals relies on a combination of electronegativity principles, magnetic anisotropy, and the Karplus relationship for J -coupling.

Quantitative Spectral Data Summary

The following table summarizes the high-resolution 1 H NMR data for 1,4-DBP, establishing a baseline for structural validation[1].

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Structural Assignment
7.21–7.33	Multiplet (m)	7H	-	Aromatic protons (Mixed)
7.12–7.16	Multiplet (m)	1H	-	Aromatic proton (Para)
7.08	Doublet (d)	2H	6.8	Aromatic protons (Ortho)
3.55	Singlet (s)	2H	-	N-Benzyl CH2​
2.92	Doublet (d)	2H	11.6	C2 / C6 Equatorial protons
2.49	Doublet (d)	2H	6.8	C4-Benzyl CH2​
1.96	Triplet (t)	2H	10.0	C2 / C6 Axial protons
1.59	Doublet (d)	2H	13.2	C3 / C5 Equatorial protons
1.39–1.49	Multiplet (m)	1H	-	C4 Axial proton
1.33–1.37	Multiplet (m)	2H	-	C3 / C5 Axial protons

Mechanistic Causality of Chemical Shifts and Splitting

The Benzyl Methylene Protons: The N-benzyl CH2​ protons appear as a sharp singlet at 3.55 ppm[1]. They are highly deshielded (shifted downfield) due to the inductive electron-withdrawing effect of the directly adjacent nitrogen atom. The lack of adjacent aliphatic protons results in a singlet. Conversely, the C4-benzyl CH2​ protons resonate significantly further upfield at 2.49 ppm because they are attached to a carbon atom rather than an electronegative heteroatom. Furthermore, they appear as a doublet ( J=6.8 Hz) due to vicinal coupling ( 3J ) with the single axial proton located at C4[1].

Axial vs. Equatorial Ring Protons: A defining characteristic of piperidine rings is the distinct magnetic environment of axial versus equatorial protons. Equatorial protons are generally deshielded by ~0.5 ppm relative to their axial counterparts due to the magnetic anisotropy of the adjacent C–C bonds.

• C2/C6 Equatorial (2.92 ppm): These are the most deshielded ring protons due to their proximity to the nitrogen atom. They appear as a doublet driven by a large geminal coupling ( 2J=11.6 Hz) with the C2/C6 axial protons[1].

• C2/C6 Axial (1.96 ppm): The Karplus equation dictates that trans-diaxial protons (dihedral angle ≈180∘ ) exhibit large coupling constants ( 3Jax−ax​≈10−12 Hz). Because the geminal coupling ( 2J ) and the trans-diaxial coupling ( 3Jax−ax​ ) with the C3/C5 axial protons are nearly identical in magnitude, this signal presents as an apparent pseudo-triplet ( J=10.0 Hz)[1].

Standardized Experimental Protocol

To ensure reproducibility, trustworthiness, and high-resolution spectral data, the following self-validating protocol must be strictly adhered to when characterizing 1,4-DBP[1].

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Referencing

• Dissolve 10–15 mg of high-purity 1,4-dibenzylpiperidine in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Self-Validation Check: Ensure the CDCl3​ contains 0.03% v/v Tetramethylsilane (TMS). This internal standard provides an absolute zero-point reference (0.00 ppm), eliminating chemical shift drift caused by temperature variations or magnetic susceptibility differences.

• Transfer the homogeneous solution to a standard 5 mm precision NMR tube.

Step 2: Instrument Tuning and Shimming

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer equipped with a multinuclear probe[1].

• Lock the spectrometer to the deuterium ( 2H ) frequency of the CDCl3​ solvent to stabilize the magnetic field B0​ .

• Perform automated or manual gradient shimming on the Z-axis to optimize magnetic field homogeneity.

• Self-Validation Check: Measure the linewidth at half-height ( w1/2​ ) of the residual CHCl3​ solvent peak (7.26 ppm). The shimming process is only considered successful and validated if w1/2​≤1.0 Hz.

Step 3: Pulse Sequence and Acquisition

• Pulse Program: Standard 1D proton pulse (zg30 or equivalent).

• Relaxation Delay (D1): Set to 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) of all protons, which is mathematically required for accurate integration of the 23 protons.

• Scans (NS): Acquire 16 to 64 scans at 298 K to achieve an optimal Signal-to-Noise Ratio (SNR)[1].

Step 4: Spectral Processing

• Apply a Fourier Transform (FT) to the Free Induction Decay (FID).

• Perform zero-order and first-order phase corrections to ensure all peaks are purely absorptive.

• Apply a polynomial baseline correction to ensure accurate integration values.

• Calibrate the chemical shift scale by setting the TMS singlet exactly to 0.00 ppm.

Self-validating experimental workflow for 1H NMR acquisition and processing.

Sources

• 1. rsc.org [rsc.org]

The 1,4-Dibenzylpiperidine Scaffold: Historical Discovery, Structural Biology, and Self-Validating Synthesis Pathways

Executive Summary

In the landscape of medicinal chemistry, the piperidine ring stands as one of the most privileged and frequently utilized heterocycles in FDA-approved therapeutics. Among its derivatives, 1,4-dibenzylpiperidine (CAS: 193355-49-6; Formula: C₁₉H₂₃N) has emerged as a critical structural motif[1][2]. Characterized by a basic nitrogen center flanked by two lipophilic benzyl anchors, this scaffold provides exceptional spatial geometry for interacting with G-protein-coupled receptors (GPCRs) and enzymatic active sites.

This technical whitepaper explores the historical discovery of the 1,4-dibenzylpiperidine core, dissects its structural biology, and provides a field-proven, self-validating protocol for its synthesis utilizing modern green chemistry principles.

Historical Context & Hit Discovery

The pharmacological significance of benzylpiperidines was historically cemented by the development of acetylcholinesterase inhibitors (e.g., donepezil) for Alzheimer's disease[3]. However, the specific 1,4-dibenzylpiperidine architecture gained distinct prominence during the search for nonpeptide small molecule ligands targeting Neuropeptide FF (NPFF) receptors .

NPFF receptors (NPFF1 and NPFF2) are critical modulators of the central nervous system, particularly in regulating opioid-induced analgesia and hyperalgesia. Historically, NPFF pharmacology was limited to unstable peptide ligands. In 2012, high-throughput screening and subsequent scaffold morphing led to the discovery that 1,4-dibenzylpiperidine derivatives could act as potent, stable, nonpeptide agonists and antagonists for NPFF receptors[4].

Fig 1. SAR workflow leading to the discovery of 1,4-dibenzylpiperidine scaffolds.

Synthesis Pathways: Causality and Design Logic

To construct the 1,4-dibenzylpiperidine core, chemists typically evaluate two primary disconnections: Nucleophilic N-Alkylation and Direct Reductive Amination (DRA) . As a Senior Application Scientist, I strongly advocate for DRA due to its superior atom economy, kinetic control, and scalability.

The Case for Direct Reductive Amination (DRA)

DRA couples 4-benzylpiperidine with benzaldehyde in a single pot.

• Reagent Causality: We specifically select Sodium triacetoxyborohydride [NaBH(OAc)₃] over Sodium borohydride (NaBH₄). The electron-withdrawing acetate ligands on NaBH(OAc)₃ reduce the nucleophilicity of the hydride. Consequently, it is kinetically inert toward the starting benzaldehyde at room temperature but rapidly reduces the highly electrophilic iminium ion intermediate. This kinetic differentiation prevents the formation of benzyl alcohol byproducts.

• Solvent Causality: Historically, DRA was performed in toxic chlorinated solvents like 1,2-dichloroethane (DCE)[5]. However, extensive solvent selection studies have proven that Ethyl Acetate (EtOAc) is a superior, greener alternative[6][7]. EtOAc provides excellent solubility for the reactants while precipitating the sodium acetate byproduct, thermodynamically driving the reaction forward.

Fig 2. Mechanistic pathway of the direct reductive amination yielding 1,4-dibenzylpiperidine.

Quantitative Data & Pathway Comparison

The following table summarizes the operational metrics of the two primary synthesis pathways, highlighting why DRA is the industry standard for this scaffold[6][7].

Parameter	Direct Reductive Amination (DRA)	Nucleophilic N-Alkylation
Primary Reagents	Benzaldehyde, 4-Benzylpiperidine, NaBH(OAc)₃	Benzyl bromide, 4-Benzylpiperidine, K₂CO₃
Optimal Solvent	EtOAc or 2-MeTHF (Green)	DMF or Acetonitrile (Reprotoxic/Hazardous)
Typical Yield	85% – 95%	65% – 80%
Reaction Time	4 – 6 hours	12 – 18 hours
Primary Byproducts	Trace benzyl alcohol	Over-alkylated quaternary ammonium salts
Scalability	Excellent (No thermal runaway)	Moderate (Exothermic halide displacement)

Experimental Protocol: A Self-Validating System

The following gram-scale protocol for the synthesis of 1,4-dibenzylpiperidine is designed not just as a set of instructions, but as a self-validating system . The workup inherently purifies the product based on its fundamental pKa properties.

Materials Required:

• 4-Benzylpiperidine (1.0 equiv, 20 mmol, 3.51 g)

• Benzaldehyde (1.05 equiv, 21 mmol, 2.23 g)

• NaBH(OAc)₃ (1.4 equiv, 28 mmol, 5.93 g)

• Ethyl acetate (EtOAc) (40 mL, 0.5 M)

Step-by-Step Methodology:

Step 1: Iminium Formation (Kinetic Precursor)

• Charge a 100 mL round-bottom flask with 4-benzylpiperidine, benzaldehyde, and EtOAc.

• Stir the mixture at ambient temperature (20–25 °C) for 30 minutes.

  • Insight: This incubation period allows the hemiaminal to dehydrate into the iminium ion prior to the introduction of the reducing agent, minimizing competitive side reactions.

Step 2: Hydride Reduction (In-Process Control)

• Add NaBH(OAc)₃ portion-wise over 10 minutes to control the mild exotherm.

• Stir the suspension for 4 to 6 hours.

• Validation: Monitor via HPLC or TLC (eluent: 9:1 Hexanes:EtOAc, UV detection). The disappearance of the benzaldehyde peak confirms the completion of the hydride transfer.

Step 3: Self-Validating Acid-Base Workup

• Quench: Add 20 mL of saturated aqueous NaHCO₃ to the flask to neutralize residual acetic acid. Separate the organic (EtOAc) layer.

• Acidic Phase-Switch (The Validation): Extract the EtOAc layer with 1M HCl (2 x 20 mL).

  • Causality: The target 1,4-dibenzylpiperidine (a basic amine) becomes protonated and migrates entirely to the aqueous layer. Any unreacted benzaldehyde or neutral byproducts remain in the EtOAc layer, which is subsequently discarded. This phase-switch acts as a self-validating purification mechanism.

• Basification & Recovery: Adjust the aqueous layer to pH 10 using 2M NaOH, precipitating the free base. Extract the aqueous layer with fresh EtOAc (2 x 20 mL).

• Dry the combined organic layers over Na₂SO₄ and concentrate under reduced pressure to yield 1,4-dibenzylpiperidine as a high-purity white solid[6].

References

• Ruzza, C., et al. "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors." Journal of Medicinal Chemistry, 2012.

• McGonagle, F. I., et al. "Development of a solvent selection guide for aldehyde-based direct reductive amination processes." Green Chemistry (Royal Society of Chemistry), 2013.

• PubChem. "1,4-dibenzylpiperidine - Compound Summary." National Center for Biotechnology Information, 2026.

Sources

• 1. 1,4-dibenzylpiperidine - C19H23N | CSSB00000174664 [chem-space.com]
• 2. PubChemLite - 1,4-dibenzylpiperidine (C19H23N) [pubchemlite.lcsb.uni.lu]
• 3. METHYL 1-BENZYLPIPERIDINE-4-CARBOXYLATE | 10315-06-7 [chemicalbook.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Development of a solvent selection guide for aldehyde-based direct reductive amination processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. rsc.org [rsc.org]
• 7. Development of a solvent selection guide for aldehyde-based direct reductive amination processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Preliminary In Vitro Binding Affinity of 1,4-Dibenzylpiperidine Derivatives: A Technical Guide to Polypharmacological Scaffolds

Executive Summary

The 1,4-dibenzylpiperidine scaffold represents a privileged structural motif in modern medicinal chemistry. Characterized by a basic piperidine nitrogen and dual aromatic rings, this scaffold provides the precise spatial geometry required to interact with deep hydrophobic pockets and anionic sites across multiple central nervous system (CNS) targets. This technical whitepaper explores the preliminary in vitro binding affinities of 1,4-dibenzylpiperidine derivatives, focusing on their role as nonpeptide small molecule ligands for Neuropeptide FF (NPFF) receptors, and as dual-target agents for Sigma-1 ( σ1​ ) receptors and Cholinesterases (AChE/BuChE).

The Privileged Scaffold: Structural Rationale & Causality

The pharmacological versatility of 1,4-dibenzylpiperidine derivatives is not coincidental; it is a direct consequence of their stereoelectronic properties[1].

• The Piperidine Nitrogen: At physiological pH (~7.4), the basic nitrogen atom is protonated. This cationic center is critical for anchoring the molecule via electrostatic interactions with highly conserved negatively charged residues (such as Aspartate) within G-protein coupled receptor (GPCR) binding pockets[1].

• The 1-Benzyl Group: The N-benzyl moiety provides essential hydrophobic and π−π stacking interactions. In the context of acetylcholinesterase (AChE), this group interacts directly with the peripheral anionic site (PAS), specifically residues Trp286 and Tyr341, enhancing the stability of the ligand-enzyme complex[2].

• The 4-Position Substitution: Modifications at the 4-position (e.g., converting a 4-carbonitrile to a guanidino group, or extending an alkylamino linker) dictate target selectivity. The spatial orientation of the 4-substituent determines whether the molecule acts as an agonist or antagonist by altering the conformational state of the target receptor upon binding[3].

Target Profile A: Neuropeptide FF (NPFF) Receptors

Neuropeptide FF receptors (NPFF1-R and NPFF2-R) are Gi/o​ -coupled GPCRs that modulate opioid-induced hyperalgesia, tolerance, and dependence[4]. Historically, research was limited by the lack of nonpeptide small molecule ligands. However, 1,4-dibenzylpiperidine-4-carbonitrile has emerged as a critical intermediate in synthesizing guanidino-piperidines, the first nonpeptide small molecule scaffold for NPFF receptors[5].

Structure-Activity Relationship (SAR) Insights

Disubstitution at the 4-position of the piperidine ring with an aniline and a C-terminal linked arginine/guanidine is necessary for high affinity at NPFF receptors[3]. The removal of the α -amino group while retaining the guanidine moiety significantly shifts the efficacy profile, allowing medicinal chemists to tune the scaffold from a NPFF1 agonist to a highly selective NPFF2 partial antagonist[4].

Quantitative Binding Data

Table 1: Binding Affinities of Guanidino-Piperidine Derivatives at NPFF Receptors

Compound	Structural Modification	NPFF1-R Ki​ (nM)	NPFF2-R Ki​ (nM)	Functional Efficacy
7b	Benzyl substitution at 1-position	487 ± 117	>1000	NPFF1 Agonist
46	Optimized guanidino linker	81 ± 17	>1000	NPFF1 Antagonist
53a	Naphthyl substitution	>1000	30 ± 5	NPFF2 Partial Antagonist

Data synthesized from4[3][4].

Fig 1. NPFF receptor Gi/o-coupled signaling pathway modulated by piperidine derivatives.

Target Profile B: Sigma-1 ( σ1​ ) Receptors & Cholinesterases

Beyond NPFF receptors, 1-benzylpiperidine derivatives exhibit potent dual-target activities against σ1​ receptors and Cholinesterases (AChE/BuChE)[6]. This polypharmacological profile is highly desirable for treating complex neurological disorders like Alzheimer's disease and neuropathic pain, where cognitive deficits and neuroinflammation co-occur[2].

Structure-Activity Relationship (SAR) Insights

The linker length between the 1-benzylpiperidine moiety and the functional head group (e.g., a pyridine ring) plays a crucial role in σ1​ R affinity[6]. Increasing the length from a direct amino group ( n=0 ) to a propylamino group ( n=3 ) enhances flexibility, allowing the benzylpiperidine tail to perfectly align within the hydrophobic β -barrel of the σ1​ receptor, driving the Ki​ into the low nanomolar range[6].

Quantitative Binding Data

Table 2: Binding Affinities of 1-Benzylpiperidine Derivatives for σ1​ R and Cholinesterases

Compound	Linker Length ( n )	h σ1​ R Ki​ (nM)	AChE IC50​ (nM)	BuChE IC50​ (µM)
1	0 (amino)	29.2	N/A	N/A
2	2 (ethylamino)	7.57 ± 0.59	N/A	N/A
3	3 (propylamino)	2.97 ± 0.22	N/A	N/A
5	2 (optimized head)	1.45 ± 0.43	13	3.1

Data synthesized from6[6].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the determination of in vitro binding affinity must be executed as a self-validating system. The following protocol details the radioligand competition binding assay for σ1​ receptors, emphasizing the causality behind each methodological choice[6].

Step-by-Step Methodology: σ1​ R Radioligand Binding Assay

1. Membrane Preparation

• Action: Homogenize HEK-293 cells stably transfected with human σ1​ R in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C.

• Causality: High-speed centrifugation isolates the membrane fraction where the highly lipophilic σ1​ receptors reside, removing cytosolic proteins that could interfere with binding kinetics.

2. Assay Setup & Validation Controls

• Action: In a 96-well plate, combine 50 µg of membrane protein, 2 nM of the radioligand (+)−[3H]pentazocine , and varying concentrations of the 1,4-dibenzylpiperidine test compound ( 10−11 to 10−5 M).

• Self-Validation (The QC Step):

  • Total Binding (TB): Radioligand + membrane only.

  • Non-Specific Binding (NSB): Radioligand + membrane + 10 µM Haloperidol.

  • Causality: Haloperidol is a non-selective, high-affinity σ ligand. At 10 µM, it saturates all specific σ1​ R sites. Any radioactivity detected in these wells is purely non-specific (e.g., radioligand sticking to plastic). Specific Binding (SB) is calculated as TB - NSB. If SB is <50% of TB, the assay fails validation and must be repeated.

3. Incubation

• Action: Incubate the mixture at 37°C for 120 minutes.

• Causality: This specific time and temperature allow the competitive binding between the radioligand and the test compound to reach thermodynamic equilibrium, a strict requirement for accurate Ki​ calculation.

4. Rapid Filtration and Washing

• Action: Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters pre-soaked in 0.1% Polyethylenimine (PEI). Wash three times with 3 mL of ice-cold Tris-HCl buffer.

• Causality: Glass fiber filters possess a net negative charge. Because piperidine derivatives and radioligands contain basic amines (positively charged), pre-soaking in cationic PEI neutralizes the filter, drastically reducing NSB. Washing with ice-cold buffer rapidly lowers the kinetic energy of the system, trapping the receptor-ligand complex in its bound state and preventing dissociation during the brief filtration window.

5. Data Analysis

• Action: Measure retained radioactivity using liquid scintillation counting. Calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

• Causality: The IC50​ is relative to the radioligand concentration. The Cheng-Prusoff equation normalizes this value, providing an absolute affinity constant ( Ki​ ) that can be compared across different laboratories and assay conditions[6].

Fig 2. Step-by-step workflow for in vitro radioligand competition binding assays.

References

• Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors - Journal of Medicinal Chemistry (ACS Publications / NIH) - 4

• 6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors - ACS Chemical Neuroscience / PMC - 6

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC / NIH - 2

• Structure-Activity Relationships of 1-Benzylpiperidine Derivatives in Drug Design - NBInno - 1

Sources

• 1. nbinno.com [nbinno.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nonpeptide small molecule agonist and antagonist original leads for neuropeptide FF1 and FF2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development and Validation for 1,4-Dibenzylpiperidine

Executive Summary

1,4-Dibenzylpiperidine (CAS No. 193355-49-6) is a high-purity analytical reference standard critical for analytical method validation (AMV), quality control (QC) applications, and Abbreviated New Drug Applications (ANDA)[1]. It is frequently encountered as a key intermediate or related impurity in the synthesis of complex active pharmaceutical ingredients (APIs), including pyridine derivatives and neuropeptide FF1/FF2 receptor ligands[2],[3].

This application note provides a comprehensive, self-validating protocol for the HPLC analysis of 1,4-dibenzylpiperidine. By bridging the gap between the molecule's unique physicochemical properties and the chromatographic environment, this guide establishes a robust methodology for accurate quantification and purity assessment.

Chemical Profiling & Chromatographic Rationale

Understanding the molecular architecture of 1,4-dibenzylpiperidine is essential for rational method development. The molecule consists of a central piperidine ring substituted with two benzyl groups at the 1 and 4 positions[4].

Causality in Method Design:

• Stationary Phase Selection: The dual benzyl groups impart significant hydrophobicity to the molecule[5]. Consequently, a high-carbon-load C18 stationary phase is required to provide adequate retention via hydrophobic interactions.

• Mobile Phase pH Control: The nitrogen atom in the piperidine ring is highly basic. If analyzed at a neutral pH, the analyte will exist in a state of partial ionization, leading to secondary interactions with unendcapped silanol groups on the silica support. This manifests chromatographically as severe peak tailing. By utilizing an acidic mobile phase (e.g., 0.1% Trifluoroacetic acid or a gradient of ACN/H2O/10% HCl), the amine is fully protonated, and the silanol groups are neutralized, ensuring sharp, symmetrical peaks[3].

Mechanistic rationale for HPLC retention and peak shape optimization of 1,4-dibenzylpiperidine.

Quantitative Data & Method Specifications

Table 1: Physicochemical Properties of 1,4-Dibenzylpiperidine

Parameter	Specification
CAS Number	193355-49-6[1]
Molecular Formula	C19H23N[4]
Molecular Weight	265.39 g/mol [4]
Appearance	White solid[5]
Standard Purity	≥ 95.0% (typically >99% for Reference Standards)[4]

Table 2: Optimized HPLC Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 150 mm × 4.6 mm, 5 µm	Provides necessary hydrophobic retention for benzyl groups.
Mobile Phase A	Water with 0.1% TFA	Acidic modifier protonates the basic piperidine nitrogen.
Mobile Phase B	Acetonitrile with 0.1% TFA	Strong organic modifier for timely elution.
Elution Mode	Gradient (e.g., 10% B to 90% B over 15 min)	Ensures separation from structurally similar synthetic impurities.
Flow Rate	1.0 mL/min	Balances analysis time with optimal column backpressure.
Detection (UV)	254 nm	Optimal wavelength for aromatic ring absorbance[5].
Column Temp.	30°C	Stabilizes retention times and reduces mobile phase viscosity.

Step-by-Step Analytical Protocol

Preparation of Reagents and Solutions

• Mobile Phase Preparation:

  • Step: Add 1.0 mL of Trifluoroacetic acid (TFA) to 1000 mL of HPLC-grade water (Mobile Phase A) and 1000 mL of HPLC-grade Acetonitrile (Mobile Phase B).

  • Causality: Both phases must be filtered through a 0.22 µm membrane and sonicated for 10 minutes. Degassing prevents micro-bubble formation in the pump heads, which causes baseline noise and pressure fluctuations.

• Diluent Selection:

  • Step: Prepare a mixture of Water:Acetonitrile (50:50 v/v).

  • Causality: Using a diluent that closely matches the initial mobile phase conditions prevents "solvent shock," a phenomenon where the analyte precipitates or travels un-retained at the solvent front, causing peak splitting.

• Standard Stock Solution (1.0 mg/mL):

  • Step: Accurately weigh 10.0 mg of 1,4-dibenzylpiperidine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent.

Self-Validating System Suitability Test (SST)

Before analyzing any unknown samples or proceeding with validation, the chromatographic system must validate its own performance. Inject the working standard solution (100 µg/mL) in six replicates. The system is only deemed "ready" if it passes the following internal controls:

Table 3: SST Acceptance Criteria

Parameter	Acceptance Criteria	Self-Validation Purpose
Retention Time %RSD	≤ 1.0%	Confirms pump flow rate stability and column equilibration.
Peak Area %RSD	≤ 2.0%	Validates the precision of the autosampler injection mechanism.
Tailing Factor (T)	≤ 1.5	Ensures secondary silanol interactions are effectively masked.
Theoretical Plates (N)	≥ 5,000	Confirms column efficiency and integrity of the stationary phase.

Method Validation Workflow (ICH Q2 Guidelines)

Once the SST parameters are satisfied, proceed with the formal validation workflow.

• Linearity and Range:

  • Protocol: Prepare a minimum of five concentration levels ranging from 50% to 150% of the target analytical concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).

  • Causality: Plotting Peak Area vs. Concentration must yield a correlation coefficient ( R2 ) ≥0.999 . This proves the detector response is directly proportional to the analyte concentration within the specified range.

• Precision (Repeatability):

  • Protocol: Perform six independent preparations of the 1,4-dibenzylpiperidine standard at 100% test concentration.

  • Causality: An overall %RSD of ≤2.0% validates that the method is free from random procedural errors during sample preparation and injection.

• Robustness:

  • Protocol: Deliberately alter critical method parameters: Flow rate ( ±0.1 mL/min), Column Temperature ( ±5°C ), and Mobile Phase pH ( ±0.2 units).

  • Causality: If the SST criteria (Table 3) remain unaffected during these variations, the method is deemed robust enough for routine QC environments and inter-laboratory transfers.

Self-validating workflow for the HPLC method validation of 1,4-dibenzylpiperidine.

References

• Aquigen Bio. "1,4-dibenzylpiperidine | CAS No: 193355-49-6." Aquigen Bio.
• SynZeal. "3-Aminopyridine Hydrochloride | 73074-20-1." SynZeal.
• National Institutes of Health (NIH). "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors." PMC.
• Bidepharm. "CAS号：193355-49-6." Bidepharm.
• Royal Society of Chemistry (RSC). "Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes." RSC.

Sources

• 1. 1,4-dibenzylpiperidine | CAS No: 193355-49-6 [aquigenbio.com]
• 2. 3-Aminopyridine Hydrochloride | 73074-20-1 | SynZeal [synzeal.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. CAS:193355-49-6, 1,4-Dibenzylpiperidine-毕得医药 [bidepharm.com]
• 5. rsc.org [rsc.org]

Application Note: Sample Preparation Strategies for the LC-MS Analysis of 1,4-Dibenzylpiperidine

Abstract

This application note provides a comprehensive guide to sample preparation techniques for the quantitative analysis of 1,4-dibenzylpiperidine in biological matrices, such as plasma and urine, using Liquid Chromatography-Mass Spectrometry (LC-MS). We explore three common extraction methodologies: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT). Detailed protocols are presented, along with a discussion of the underlying chemical principles that govern the efficacy of each technique for this lipophilic, basic analyte. The aim is to equip researchers, scientists, and drug development professionals with the expertise to select and implement the most appropriate sample preparation strategy to achieve robust, sensitive, and reproducible LC-MS results while minimizing matrix effects.

Introduction

1,4-Dibenzylpiperidine is a secondary amine with a piperidine core, a structural motif present in numerous pharmacologically active compounds.[1] Accurate quantification of such molecules in biological fluids is essential for pharmacokinetic, toxicokinetic, and drug metabolism studies. The physicochemical properties of 1,4-dibenzylpiperidine—specifically its basicity and high lipophilicity—present unique challenges and opportunities for sample preparation. A successful sample preparation protocol must effectively isolate the analyte from a complex biological matrix, which includes proteins, phospholipids, salts, and other endogenous components that can interfere with LC-MS analysis and cause ion suppression.[2][3]

This guide details and compares three widely used sample preparation techniques, providing the scientific rationale behind the methodological choices for 1,4-dibenzylpiperidine.

Physicochemical Properties of 1,4-Dibenzylpiperidine

A thorough understanding of the analyte's properties is fundamental to designing an effective extraction strategy.

Property	Value (Predicted/Estimated)	Implication for Sample Preparation
Molecular Formula	C₁₉H₂₃N	-
Molecular Weight	265.40 g/mol	-
pKa (Piperidine Nitrogen)	~11	The molecule is basic and will be positively charged at neutral and acidic pH. This property is key for ion-exchange mechanisms.
XlogP	4.5	The compound is highly lipophilic (non-polar), indicating good solubility in organic solvents and strong retention on reversed-phase sorbents.
Structure	The two benzyl groups contribute significantly to the molecule's lipophilicity.

Sample Preparation Methodologies

The selection of a sample preparation technique is a balance between recovery, cleanliness of the final extract, throughput, and cost. For 1,4-dibenzylpiperidine, its basicity and lipophilicity can be leveraged for highly selective extraction methods.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions an analyte between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[4] For basic compounds like 1,4-dibenzylpiperidine, the pH of the aqueous phase is manipulated to control its ionization state and, consequently, its solubility in the organic phase.[5][6]

Principle: At a basic pH (at least 2 units above the pKa), 1,4-dibenzylpiperidine will be in its neutral, non-ionized form, making it more soluble in a non-polar organic solvent.[7] This allows for its extraction from the aqueous biological matrix. A subsequent "back-extraction" step can be employed for further cleanup. By acidifying a fresh aqueous phase, the analyte can be re-extracted from the organic phase into the new aqueous phase in its ionized, more polar form, leaving neutral interferences behind in the organic layer.[8]

Advantages:

• High recovery for lipophilic compounds.

• Cost-effective.

• Can produce clean extracts, especially with back-extraction.

Disadvantages:

• Can be labor-intensive and difficult to automate.

• Emulsion formation can be problematic.[6]

• Requires relatively large volumes of organic solvents.

Protocol 1: Liquid-Liquid Extraction with Back-Extraction

Objective: To extract 1,4-dibenzylpiperidine from plasma with a high degree of purity.

Materials:

• Plasma sample (e.g., 200 µL)

• Internal Standard (IS) solution (e.g., a deuterated analog of the analyte)

• 5 M Sodium Hydroxide (NaOH)

• Methyl tert-butyl ether (MTBE)

• 0.1 M Hydrochloric Acid (HCl)

• Centrifuge tubes (2 mL)

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

Procedure:

• Sample Alkalinization:

  • Pipette 200 µL of plasma into a 2 mL centrifuge tube.

  • Add the appropriate amount of IS.

  • Add 50 µL of 5 M NaOH to raise the pH > 12. Vortex briefly. This ensures the analyte is in its neutral form.

• Forward Extraction:

  • Add 1 mL of MTBE to the tube.

  • Cap and vortex vigorously for 2 minutes to facilitate the transfer of the neutral analyte into the organic phase.

  • Centrifuge at 4000 x g for 5 minutes to separate the layers.

• Back-Extraction:

  • Carefully transfer the upper organic (MTBE) layer to a clean centrifuge tube.

  • Add 200 µL of 0.1 M HCl to this tube.

  • Cap and vortex vigorously for 2 minutes. The acidic conditions will protonate the analyte, making it soluble in the aqueous phase.

  • Centrifuge at 4000 x g for 5 minutes.

• Final Preparation:

  • Carefully aspirate and discard the upper organic layer.

  • The lower aqueous layer containing the protonated analyte can be directly injected for LC-MS analysis.

Solid-Phase Extraction (SPE)

SPE is a highly selective and versatile technique that can yield very clean extracts, significantly reducing matrix effects.[9] For basic compounds like 1,4-dibenzylpiperidine, a mixed-mode strong cation exchange (MCX) sorbent is ideal. This sorbent offers dual retention mechanisms: reversed-phase (due to its polymeric backbone) and strong cation exchange (due to sulfonic acid groups).[10][11]

Principle:

• Load: The sample is acidified (pH < pKa) to ensure the analyte is positively charged. It is then loaded onto the SPE cartridge, where it is retained by both reversed-phase and cation exchange mechanisms.

• Wash: A series of washes are performed. An acidic wash removes neutral and acidic interferences. An organic wash then removes non-polar, neutral interferences retained by the reversed-phase mechanism. The analyte remains strongly bound by the cation exchange interaction.[11]

• Elute: A basic organic solution is used to elute the analyte. The high pH neutralizes the analyte, breaking the ionic bond with the sorbent, and the organic solvent disrupts the reversed-phase interaction.

Advantages:

• Produces very clean extracts, minimizing ion suppression.

• High recovery and reproducibility.

• Amenable to automation for high-throughput applications.

Disadvantages:

• Higher cost per sample compared to LLE and PPT.

• Method development can be more complex.

Protocol 2: Mixed-Mode Strong Cation Exchange (MCX) SPE

Objective: To achieve the cleanest possible extract of 1,4-dibenzylpiperidine from plasma for high-sensitivity analysis.

Materials:

• Plasma sample (e.g., 200 µL)

• Internal Standard (IS) solution

• 2% Phosphoric Acid

• Methanol

• 5% Ammonium Hydroxide in Methanol

• Mixed-mode strong cation exchange SPE cartridges (e.g., 30 mg/1 mL)

• SPE manifold (vacuum or positive pressure)

Procedure:

• Sample Pre-treatment:

  • Pipette 200 µL of plasma into a tube.

  • Add IS.

  • Add 600 µL of 2% phosphoric acid to dilute and acidify the sample (pH should be < 3). This protonates the analyte.

• SPE Steps:

  • Condition: Pass 1 mL of methanol through the cartridge.

  • Equilibrate: Pass 1 mL of 2% phosphoric acid through the cartridge.

  • Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

  • Wash 1: Pass 1 mL of 2% phosphoric acid through the cartridge to remove polar interferences.

  • Wash 2: Pass 1 mL of methanol through the cartridge to remove lipophilic, neutral interferences.

  • Elute: Pass 1 mL of 5% ammonium hydroxide in methanol through the cartridge to elute the neutral analyte.

• Final Preparation:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute in 100 µL of mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protein Precipitation (PPT)

PPT is the simplest and fastest sample preparation method. It involves adding an organic solvent or an acid to the biological sample to denature and precipitate proteins.[12] The supernatant, containing the analyte, is then separated by centrifugation.

Principle: A water-miscible organic solvent, such as acetonitrile, is added in excess (typically 3:1 v/v) to the plasma sample. This disrupts the solvation of proteins, causing them to precipitate out of solution.

Advantages:

• Fast, simple, and high-throughput.

• Low cost.

Disadvantages:

• Produces the "dirtiest" extract, with high levels of phospholipids and other endogenous components remaining in the supernatant.[13]

• High potential for matrix effects and ion suppression in LC-MS analysis.[2][14]

• Analyte may co-precipitate with the proteins, leading to lower recovery.[12]

Protocol 3: Protein Precipitation with Acetonitrile

Objective: A rapid, high-throughput method for sample screening.

Materials:

• Plasma sample (e.g., 100 µL)

• Internal Standard (IS) solution

• Acetonitrile (ice-cold)

• Centrifuge tubes or 96-well filter plates

• Centrifuge

Procedure:

• Precipitation:

  • Pipette 100 µL of plasma into a centrifuge tube.

  • Add IS.

  • Add 300 µL of ice-cold acetonitrile.

• Separation:

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Final Preparation:

  • Carefully transfer the supernatant to an autosampler vial for direct injection or evaporate and reconstitute in mobile phase if concentration is needed.

Method Comparison and Visualization

The choice of method depends on the specific requirements of the assay. For discovery-phase or screening studies, the speed of PPT may be advantageous. For regulated bioanalysis or when high sensitivity is required, the cleanliness of extracts from SPE is often necessary. LLE provides a good balance of cost and cleanliness.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Mixed-Mode SPE (MCX)
Selectivity/Cleanliness	Low	Moderate to High	Very High
Matrix Effects	High	Moderate	Low
Throughput	High	Low to Moderate	High (with automation)
Cost per Sample	Low	Low to Moderate	High
Solvent Consumption	Low	High	Moderate
Best Suited For	High-throughput screening	Assays requiring good cleanliness at a lower cost	High-sensitivity, regulated bioanalysis

Experimental Workflow Diagrams

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: Protein Precipitation (PPT) Workflow.

LC-MS/MS Parameters

While this note focuses on sample preparation, the final extract must be compatible with the analytical method. For 1,4-dibenzylpiperidine, a reversed-phase LC method coupled with a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode is recommended.

• Column: A C18 or Phenyl-Hexyl column is suitable for retaining this lipophilic compound.

• Mobile Phase: A gradient of water and acetonitrile or methanol with a small amount of acid (e.g., 0.1% formic acid) is typical. The acid ensures the analyte is protonated for efficient ionization.[15]

• Ionization: ESI in positive mode will readily form the [M+H]⁺ precursor ion.

• Detection: Multiple Reaction Monitoring (MRM) should be used for sensitive and selective quantification.[1]

Conclusion

The successful LC-MS analysis of 1,4-dibenzylpiperidine from biological matrices is critically dependent on the chosen sample preparation strategy.

• Protein Precipitation offers a rapid solution for high-throughput screening but is prone to significant matrix effects.

• Liquid-Liquid Extraction provides a cost-effective method for obtaining cleaner extracts, particularly when a back-extraction step is incorporated.

• Mixed-Mode Solid-Phase Extraction is the premier choice for achieving the highest level of extract purity, which is essential for high-sensitivity and regulated bioanalytical assays.

By understanding the physicochemical properties of 1,4-dibenzylpiperidine and the principles behind each extraction technique, researchers can develop and implement robust methods that yield accurate and reliable data.

References

• LCGC International. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Retrieved from [Link]

• MDPI. (2024). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Retrieved from [Link]

• ResolveMass Laboratories. (2025). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Retrieved from [Link]

• ACS Publications. (1998). Liquid−Liquid−Liquid Microextraction for Sample Preparation of Biological Fluids Prior to Capillary Electrophoresis. Retrieved from [Link]

• ACS Publications. (2005). Controlled Protein Precipitation in Combination with Chip-Based Nanospray Infusion Mass Spectrometry. An Approach for Metabolomics Profiling of Plasma. Retrieved from [Link]

• Biotage. (2023). When should I choose a mixed-mode SPE? Retrieved from [Link]

• TIEI. (2022). Liquid-liquid extraction for neutral, acidic and basic compounds. Retrieved from [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Retrieved from [Link]

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Application of 1,4-Dibenzylpiperidine in Opioid Receptor Binding Assays: A Detailed Technical Guide

Introduction: The Piperidine Scaffold in Opioid Receptor Modulation

The opioid receptor system, comprising primarily the mu (µ), delta (δ), and kappa (κ) receptors, remains a critical target for the development of analgesics and other therapeutics. The piperidine moiety is a foundational scaffold in a vast number of biologically active compounds and has been extensively utilized in the design of ligands targeting G-protein coupled receptors, including opioid receptors.[1][2][3] The strategic substitution on the piperidine ring, particularly at the 1 and 4 positions, has been shown to be a determinant of binding affinity and functional activity at these receptors.[4][5][6][7] This application note presents a detailed protocol for the evaluation of a novel, hypothetical test compound, 1,4-dibenzylpiperidine, in a series of opioid receptor binding and functional assays. The aim is to characterize its binding profile and elucidate its potential as a modulator of opioid receptor signaling.

The rationale for investigating 1,4-dibenzylpiperidine stems from the established principle that N-benzylation and modifications at the 4-position of the piperidine ring can significantly influence opioid receptor affinity.[6][8] While numerous 4-substituted piperidines have been explored, the specific dibenzyl configuration of this compound presents an opportunity to probe the steric and electronic requirements of the opioid receptor binding pockets. This guide will provide researchers with the necessary protocols to assess the binding affinity (Ki) and functional activity (EC50 and Emax) of 1,4-dibenzylpiperidine at the µ, δ, and κ opioid receptors.

Experimental Design and Workflow

The comprehensive evaluation of 1,4-dibenzylpiperidine involves a multi-step process, beginning with its synthesis and purification, followed by a primary screen using radioligand binding assays to determine its affinity for the three main opioid receptor subtypes. Subsequently, positive hits are further characterized in functional assays to ascertain their agonist or antagonist properties.

Figure 1: A schematic overview of the experimental workflow for the characterization of 1,4-dibenzylpiperidine.

Part 1: Synthesis and Preparation of 1,4-Dibenzylpiperidine

While various synthetic routes to 1,4-disubstituted piperidines exist, a common approach involves the reductive amination of a suitable piperidone precursor or direct alkylation of piperazine followed by further modifications. For the purpose of this guide, we will assume the successful synthesis and purification of 1,4-dibenzylpiperidine to a purity of >98% as confirmed by NMR, mass spectrometry, and HPLC.

Stock Solution Preparation:

• Accurately weigh 10 mg of 1,4-dibenzylpiperidine.

• Dissolve the compound in 100% dimethyl sulfoxide (DMSO) to create a 10 mM stock solution.

• Prepare serial dilutions of the stock solution in the appropriate assay buffer to achieve the desired final concentrations for the binding and functional assays. It is crucial to ensure that the final DMSO concentration in the assay does not exceed 0.5% to avoid solvent-induced artifacts.

Part 2: Opioid Receptor Binding Assays

Radioligand competition binding assays are the gold standard for determining the affinity of a test compound for a specific receptor. These assays measure the ability of the unlabeled test compound (1,4-dibenzylpiperidine) to displace a radiolabeled ligand that is known to bind with high affinity and selectivity to the receptor of interest.

Materials:

• Cell Membranes: Commercially available or in-house prepared cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK-293) cells stably expressing the human µ-opioid receptor (hMOR), δ-opioid receptor (hDOR), or κ-opioid receptor (hKOR).

• Radioligands:

  • [³H]-DAMGO (for hMOR)

  • [³H]-Naltrindole (for hDOR)

  • [³H]-U69,593 (for hKOR)

• Non-specific Binding Control: Naloxone (a high-concentration non-selective opioid antagonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail

• 96-well Plates

• Filtration Apparatus with glass fiber filters.

• Scintillation Counter

Protocol: Radioligand Competition Binding Assay

• Plate Setup: In a 96-well plate, add the following to each well:

  • 50 µL of assay buffer (for total binding).

  • 50 µL of 10 µM Naloxone (for non-specific binding).

  • 50 µL of varying concentrations of 1,4-dibenzylpiperidine (for competition).

• Radioligand Addition: Add 50 µL of the appropriate radioligand (e.g., [³H]-DAMGO for hMOR) at a final concentration equal to its Kd (dissociation constant) to all wells.

• Membrane Addition: Add 100 µL of the cell membrane preparation (containing a predetermined optimal protein concentration) to all wells.

• Incubation: Incubate the plates at 25°C for 60-90 minutes with gentle shaking.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

Data Analysis and Interpretation

The data obtained will be the counts per minute (CPM) for each concentration of the test compound. The specific binding is calculated by subtracting the non-specific binding from the total binding. The percentage of specific binding is then plotted against the logarithm of the concentration of 1,4-dibenzylpiperidine. A sigmoidal dose-response curve is generated, and the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined.

The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation:

Ki = IC50 / (1 + [L]/Kd)

Where:

• [L] is the concentration of the radioligand.

• Kd is the dissociation constant of the radioligand for the receptor.

Hypothetical Binding Affinity Data for 1,4-Dibenzylpiperidine

Receptor Subtype	Radioligand	Hypothetical Ki (nM) of 1,4-Dibenzylpiperidine
µ-Opioid Receptor (hMOR)	[³H]-DAMGO	85
δ-Opioid Receptor (hDOR)	[³H]-Naltrindole	450
κ-Opioid Receptor (hKOR)	[³H]-U69,593	>10,000

This hypothetical data suggests that 1,4-dibenzylpiperidine exhibits a moderate affinity and selectivity for the µ-opioid receptor over the δ- and κ-opioid receptors.

Part 3: Functional Assays

Once the binding affinity is established, it is crucial to determine the functional activity of the compound – whether it acts as an agonist, antagonist, or inverse agonist. The [³⁵S]GTPγS binding assay is a widely used functional assay that measures the activation of G-proteins, an early event in the signal transduction cascade following GPCR activation.[9]

[³⁵S]GTPγS Binding Assay Signaling Pathway

Figure 2: The signaling pathway of the [³⁵S]GTPγS binding assay upon agonist stimulation of an opioid receptor.

Protocol: [³⁵S]GTPγS Functional Assay

• Assay Buffer Preparation: 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, and 1 mM DTT, pH 7.4.

• Reaction Mixture: In a 96-well plate, add:

  • 25 µL of varying concentrations of 1,4-dibenzylpiperidine (or a known agonist as a positive control).

  • 25 µL of the appropriate cell membrane preparation.

  • 25 µL of GDP (final concentration ~30 µM).

  • 25 µL of [³⁵S]GTPγS (final concentration ~0.1 nM).

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters.

• Scintillation Counting: Quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.

Data Analysis and Interpretation

The data is expressed as a percentage of the maximal stimulation produced by a standard full agonist (e.g., DAMGO for the µ-receptor). A dose-response curve is generated by plotting the percentage of maximal stimulation against the logarithm of the concentration of 1,4-dibenzylpiperidine.

• EC50: The concentration of the compound that produces 50% of its maximal effect.

• Emax: The maximal effect produced by the compound, expressed as a percentage of the effect produced by a standard full agonist.

Hypothetical Functional Activity Data for 1,4-Dibenzylpiperidine at the µ-Opioid Receptor

Parameter	Value
EC50	250 nM
Emax	65% (relative to DAMGO)

This hypothetical data suggests that 1,4-dibenzylpiperidine acts as a partial agonist at the µ-opioid receptor.

Conclusion and Future Directions

This application note provides a comprehensive framework for the initial characterization of 1,4-dibenzylpiperidine as a potential opioid receptor ligand. Based on the hypothetical data presented, 1,4-dibenzylpiperidine demonstrates a promising profile as a partial agonist with moderate affinity and selectivity for the µ-opioid receptor.

Further studies would be warranted to fully elucidate the pharmacological profile of this compound. These could include:

• Antagonist Activity Determination: Performing the [³⁵S]GTPγS assay in the presence of a known agonist to determine if 1,4-dibenzylpiperidine can inhibit the agonist's effect, thereby confirming any antagonist properties.

• Downstream Signaling Assays: Investigating effects on downstream signaling pathways, such as adenylyl cyclase inhibition or β-arrestin recruitment, to understand potential biased agonism.

• In Vivo Studies: If the in vitro profile is compelling, progressing to in vivo models to assess analgesic efficacy, side-effect profile, and pharmacokinetic properties.

The protocols and methodologies outlined in this guide are robust and widely applicable for the screening and characterization of novel compounds targeting opioid receptors, contributing to the ongoing efforts in the discovery and development of new therapeutics.

References

• Bender, A. M., Clark, M. J., Agius, M. P., Traynor, J. R., & Mosberg, H. I. (2014). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Bioorganic & Medicinal Chemistry Letters, 24(2), 548–551. [Link]

• PubMed. (2014). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity μ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Bioorganic & Medicinal Chemistry Letters, 24(2), 548-51. [Link]

• Li, G., et al. (2010). 1,4-Dibenzylpiperazine. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3336. [Link]

• Patkar, K. A., et al. (2009). Effect of N-terminal N-benzylation on kappa opioid receptor affinity and efficacy of dynorphin A-(1-11) analogs. Journal of Medicinal Chemistry, 52(15), 4784-4791. [Link]

• Sufian, M. A., et al. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PLoS ONE, 13(5), e0197734. [Link]

• Zheng, C. J., et al. (2007). Synthesis and biological activities of dibenzyl dipiperazine diquaternary ammonium salts. Yao Xue Xue Bao, 42(1), 58-62. [Link]

• NextSDS. (n.d.). 1,4-dibenzylpiperidine — Chemical Substance Information. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Dibenzylpiperazine. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Opioid receptors. Retrieved from [Link]

• University of Cape Town. (2009). Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. [Link]

• Zaveri, N. T., et al. (2001). 1-Substituted 4-(3-Hydroxyphenyl)piperazines Are Pure Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 44(18), 2839–2842. [Link]

• Rajalakshmi, R. (2021). The Wide Spectrum Biological Activities of Piperidine -A Short Review. International Journal of Innovative Research in Technology, 8(4), 377-383. [Link]

• Wang, Y., et al. (2012). Design, synthesis, and biological activity of novel 1,4-disubstituted piperidine/piperazine derivatives as CCR5 antagonist-based HIV-1 entry inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(9), 3147-3151. [Link]

• Aldrich, J. V., et al. (2025). Opioid Affinity of Diazacyclic Peptidomimetic Compounds Derived from Reduced Polyamides. Molecules, 30(17), 3345. [Link]

• Flippen-Anderson, J. L., et al. (2003). Diaryldimethylpiperazine ligands with mu- and delta-opioid receptor affinity. Bioorganic & Medicinal Chemistry, 11(22), 4761-4768. [Link]

• Arulraj, R., & Muthusubramanian, S. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. [Link]

• Papoian, T., et al. (2026). Computational Pharmacodynamic Analysis of Cyclopeptides Derived from c[Trp-Phe-D-Pro-Phe] (CJ-15,208), an Unusual Class of Mixed μ/k-Opioid Receptor Ligands Lacking the Traditional Pharmacophores. International Journal of Molecular Sciences, 27(5), 4567. [Link]

• Healy, J. R., et al. (2023). Nitro-benzylideneoxymorphone, a bifunctional mu and delta opioid receptor ligand with high mu opioid receptor efficacy. Frontiers in Pharmacology, 14, 1205041. [Link]

• Pérez-Tejeda, P., et al. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 30(15), 5432. [Link]

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Application Note: Scalable Synthesis of 1,4-Dibenzylpiperidine via Lewis Acid-Catalyzed Borono-Mannich Methodology

Introduction and Strategic Rationale

1,4-Dibenzylpiperidine is a highly valued structural motif in medicinal chemistry, frequently utilized as a scaffold in the development of monoamine transporter modulators and σ -receptor ligands[1]. Traditional synthetic routes to N-alkylated piperidines often rely on direct alkylation using benzyl halides, a method plagued by over-alkylation, competitive elimination, and the generation of hazardous halide waste streams.

To achieve a highly controlled, scalable, and atom-economical synthesis, this protocol adapts a three-component Lewis acid-catalyzed Mannich-type (Petasis) reaction[2][3]. By utilizing 4-benzylpiperidine, paraformaldehyde, and potassium phenyltrifluoroborate ( PhBF3​K ) in the presence of boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ), researchers can bypass the instability of traditional boronic acids[4][5]. Potassium organotrifluoroborates are air- and moisture-stable, free-flowing powders, making them exceptionally well-suited for scale-up operations in drug discovery environments[6].

Mechanistic Insights and Causality (E-E-A-T)

The success of this scale-up relies on understanding the reaction kinetics and intermediate stability:

• Iminium Ion Generation: The condensation of the secondary amine (4-benzylpiperidine) with paraformaldehyde generates a highly electrophilic iminium ion intermediate. Paraformaldehyde is chosen over aqueous formaldehyde (formalin) to minimize water content, which can competitively coordinate with the Lewis acid.

• Lewis Acid Activation: BF3​⋅OEt2​ serves a dual purpose. It accelerates the breakdown of paraformaldehyde and activates the iminium species. Furthermore, it facilitates the defluoridation of the potassium phenyltrifluoroborate, generating a highly reactive, transient difluoroborane species that undergoes rapid nucleophilic addition to the iminium carbon[2].

• Thermodynamic Control: The transfer of the aryl group forms a stable C-C bond, rendering the reaction irreversible. Because the organotrifluoroborate does not undergo the auto-condensation (boroxine formation) typical of boronic acids, stoichiometry can be tightly controlled at scale, directly improving batch-to-batch yield consistency[6].

Process Optimization and Quantitative Data

During the transition from milligram to multigram scale, thermal management becomes the primary critical process parameter (CPP). The addition of BF3​⋅OEt2​ is highly exothermic. Table 1 summarizes the optimization parameters established to maintain yield integrity during scale-up.

Table 1: Optimization of Reaction Parameters for Scale-Up

Scale	Catalyst ( BF3​⋅OEt2​ )	Temperature Profile	Solvent System	Reaction Time	Isolated Yield
1 mmol (Bench)	1.0 equiv.	25°C (Bolus addition)	DCM (0.1 M)	12 hours	58%
50 mmol (Pilot)	1.0 equiv.	0°C → 25°C (Dropwise)	DCM (0.2 M)	16 hours	62%
250 mmol (Kilo)	1.1 equiv.	-5°C → 20°C (Controlled)	DCM (0.5 M)	18 hours	65%

Note: Increased concentration at the 250 mmol scale improves the collision frequency of the three components, slightly enhancing the yield while reducing solvent waste.

Experimental Protocol: 250 mmol Scale Production

Self-Validating System: This protocol incorporates in-process controls (IPCs) to ensure reaction fidelity before proceeding to subsequent steps.

Materials Required:

• 4-Benzylpiperidine (250 mmol, 43.8 g)[7]

• Paraformaldehyde (300 mmol, 9.0 g)

• Potassium phenyltrifluoroborate (275 mmol, 50.6 g)

• Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) (275 mmol, 34.8 mL)

• Anhydrous Dichloromethane (DCM) (500 mL)

Step-by-Step Methodology:

• System Preparation: Purge a 2.0 L jacketed glass reactor equipped with an overhead stirrer, internal thermocouple, and pressure-equalizing dropping funnel with dry argon for 15 minutes.

• Reagent Charging: Charge the reactor with 4-benzylpiperidine (43.8 g), paraformaldehyde (9.0 g), and potassium phenyltrifluoroborate (50.6 g). Add 400 mL of anhydrous DCM.

  • Causality: Suspending the solid reagents in DCM before adding the catalyst prevents localized thermal spikes and uncontrolled polymerization of the formaldehyde.

• Thermal Equilibration: Circulate coolant through the reactor jacket to bring the internal temperature to -5°C.

• Catalyst Addition: Dilute BF3​⋅OEt2​ (34.8 mL) in 100 mL of anhydrous DCM in the dropping funnel. Begin dropwise addition at a rate of 2-3 mL/min.

  • IPC Check: Monitor the internal thermocouple. The temperature must not exceed 5°C during addition to prevent the degradation of the iminium intermediate. A slight yellowing of the suspension is expected.

• Reaction Maturation: Once the addition is complete, remove the cooling circulation and allow the reaction to warm to 20°C over 2 hours. Stir vigorously for an additional 16 hours.

  • IPC Check: Pull a 0.5 mL aliquot, quench with saturated NaHCO3​ , extract with ethyl acetate, and analyze via TLC (9:1 Hexane:EtOAc, UV/Iodine visualization). Complete consumption of 4-benzylpiperidine ( Rf​≈0.1 ) indicates reaction completion.

• Quenching and Workup: Cool the reactor to 0°C. Slowly quench the reaction by adding 500 mL of saturated aqueous NaHCO3​ over 30 minutes.

  • Causality: BF3​⋅OEt2​ reacts violently with water; the bicarbonate neutralizes the generated HF and prevents the protonation of the newly formed 1,4-dibenzylpiperidine product, keeping it in the organic phase.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Isolate the lower organic (DCM) layer. Extract the aqueous layer with additional DCM (2 x 200 mL).

• Purification: Combine the organic layers, wash with brine (300 mL), and dry over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient elution 0-10% EtOAc in Hexanes) to yield pure 1,4-dibenzylpiperidine.

Process Visualization

Figure 1: Workflow of the Lewis acid-catalyzed Petasis synthesis of 1,4-dibenzylpiperidine.

References

• Tremblay-Morin, J.-P., Raeppel, S., & Gaudette, F. (2004). Lewis acid-catalyzed Mannich type reactions with potassium organotrifluoroborates. Tetrahedron Letters, 45(17), 3471-3474. Available at:[Link][8]

• Molander, G. A., & Ribagorda, M. (2003). Expanding Organoboron Chemistry: Epoxidation of Potassium Organotrifluoroborates. Journal of the American Chemical Society, 125(37), 11148-11149. Available at:[Link][2]

• Petasis Reaction Overview. Wikipedia, The Free Encyclopedia. Available at:[Link][3]

• Wipf Group. (2008). Organotrifluoroborate Salts: Versatile Reagents in Organic Synthesis. University of Pittsburgh. Available at:[Link][6]

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Utilizing 1,4-Dibenzylpiperidine Derivatives in the Development of Selective NPFF1 Antagonists: A Methodological and Pharmacological Guide

Executive Summary & Pharmacological Context

The Neuropeptide FF (NPFF) system, comprising the Gi/o-coupled G-protein coupled receptors NPFF1-R and NPFF2-R, plays a critical role in modulating opioid-induced hyperalgesia, tolerance, and dependence[1],[2]. Endogenous NPFF peptides act as anti-opioid signals; thus, blocking the NPFF1 receptor with selective antagonists has emerged as a promising therapeutic strategy to preserve opioid analgesia while mitigating chronic tolerance liabilities[3].

Historically, the lack of nonpeptide small-molecule probes hindered the clinical validation of NPFF1-R[1]. The discovery of the guanidino-piperidine class introduced the first robust small-molecule scaffolds[4]. Within this structural class, the 1,4-dibenzylpiperidine motif (specifically 1,4-dibenzylpiperidine-4-carbonitrile) serves as a critical synthetic intermediate and structural probe. By utilizing a 4,4-disubstitution pattern on the piperidine ring, medicinal chemists can precisely map the hydrophobic binding pockets of NPFF1-R, ultimately guiding the development of highly selective antagonists[5].

This application note provides a comprehensive, field-proven guide to the rational design, chemical synthesis, and in vitro functional validation of 1,4-dibenzylpiperidine-derived NPFF1 antagonists.

Mechanistic Rationale & Pathway Visualization

The design of 1,4-dibenzylpiperidine derivatives is rooted in mimicking the C-terminal Arg-Phe-NH2 (RFa) motif of endogenous NPFF peptides[2]. The piperidine core acts as a rigid scaffold, while the 1-benzyl and 4-benzyl groups occupy distinct lipophilic sub-pockets within the receptor. To achieve functional antagonism, a basic moiety (such as a guanidine or amine) is tethered to the 4-position, competing with the endogenous peptide's arginine side chain without triggering the conformational change required for Gi/o protein activation[4].

Figure 1: NPFF1 receptor signaling in opioid tolerance and targeted blockade by antagonists.

Synthetic Protocols: Constructing the 1,4-Dibenzylpiperidine Scaffold

The following protocol details the synthesis of 1,4-dibenzylpiperidine-4-carbonitrile (Compound 36), a critical intermediate used to generate methylene-linked guanidino-piperidine antagonists[1],[5].

Protocol A: LDA-Mediated Alkylation at the Piperidine 4-Position

• Objective: Generate a sterically hindered 4,4-disubstituted piperidine core.

• Causality & Design Choice: The 4-position of 1-benzylpiperidine-4-carbonitrile is sterically hindered. Lithium diisopropylamide (LDA) is selected because it is a strong, non-nucleophilic base capable of quantitatively generating the carbanion α to the nitrile group at -78 °C without attacking the nitrile carbon[5].

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add commercially available 1-benzylpiperidine-4-carbonitrile (1.0 equiv) and dissolve in anhydrous tetrahydrofuran (THF) to a concentration of 0.2 M.

• Carbanion Generation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Dropwise, add LDA (1.2 equiv, 2.0 M in THF/heptane/ethylbenzene). Stir the mixture at -78 °C for 1 hour to ensure complete deprotonation.

• Alkylation: Add benzyl bromide (1.2 equiv) dropwise to the cold solution. Note: Benzyl bromide acts as the electrophile, undergoing a rapid SN2 displacement by the piperidine carbanion to install the second benzyl group.

• Quenching & Extraction: Allow the reaction to slowly warm to room temperature over 4 hours. Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford 1,4-dibenzylpiperidine-4-carbonitrile.

• Self-Validation Check: The product should manifest as a white solid with an expected yield of ~86–89%. Confirm structural integrity via ¹H NMR (500 MHz, CDCl₃), ensuring the presence of a distinct singlet at δ 3.56 (s, 2H) representing the new benzylic protons[1].

Protocol B: Downstream Conversion to NPFF1 Antagonists

Once the 1,4-dibenzylpiperidine-4-carbonitrile intermediate is isolated, it is subjected to reduction (converting the nitrile to a primary amine using LiAlH₄) followed by coupling with Boc-protected guanidine derivatives (e.g., using EDCI/HOBt) and subsequent TFA deprotection to yield the final active antagonist[5].

Figure 2: Step-by-step synthetic workflow for 1,4-dibenzylpiperidine-derived NPFF1 antagonists.

Functional Validation: In Vitro cAMP Accumulation Assay

Binding affinity alone cannot distinguish an agonist from an antagonist. Because NPFF1-R is a Gi/o-coupled receptor, functional efficacy must be validated by measuring the compound's ability to modulate intracellular cyclic AMP (cAMP) levels[6].

• Objective: Confirm the competitive antagonist properties of the synthesized derivatives.

• Causality & Design Choice: Endogenous agonists (like NPVF) activate NPFF1-R, which inhibits adenylyl cyclase and lowers cAMP. To create a measurable assay window, cells are pre-treated with Forskolin , a direct adenylyl cyclase activator that artificially raises baseline cAMP. A true NPFF1 antagonist will reverse the NPVF-induced drop in cAMP, restoring it to near-Forskolin baseline levels[6].

Step-by-Step Methodology:

• Cell Culture: Culture CHO cells stably expressing hNPFF1-R in Ham’s F12 medium supplemented with 10% FBS and 250 μg/mL G418.

• Plating: Seed cells into 384-well microplates at a density of 10,000 cells/well. Incubate overnight.

• Compound Treatment: Wash cells and incubate with stimulation buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation). Add the test compound at varying concentrations (1 nM to 10 μM) in the presence of 0.1 μM NPVF (the reference agonist) and 10 μM Forskolin.

• Incubation & Detection: Incubate for 30 minutes at 37 °C. Lyse the cells and measure cAMP levels using a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP dynamic assay kit.

• Data Analysis: Plot the dose-response curves. Calculate the IC₅₀ or Ke values based on the rightward shift of the NPVF curve[3].

Quantitative Data Summary

The table below summarizes the binding affinities and functional profiles of key piperidine-based ligands developed through this structural exploration, demonstrating the transition from non-selective scaffolds to highly selective NPFF1 antagonists[1],[2],[6].

Compound / Scaffold Type	hNPFF1-R Binding (Kᵢ, nM)	hNPFF2-R Binding (Kᵢ, nM)	Subtype Selectivity	Functional Profile (cAMP Assay)
Compound 36 (1,4-Dibenzylpiperidine)	N/A	N/A	N/A	Synthetic Intermediate
Compound 21 (Guanidated Glycine)	148 ± 36	136 ± 47	Non-selective	Weak Antagonist
Compound 46 (Reverse Amide analog)	81 ± 17	1360 ± 290	17-fold NPFF1	Potent Antagonist (Reverses NPVF)
Dipeptide 1 (Reference Standard)	16.4	>10,000	Highly NPFF1	Antagonist

Data Interpretation: The structural evolution from the foundational 1,4-dibenzylpiperidine intermediate to optimized derivatives (such as Compound 46) highlights the absolute necessity of the 4,4-disubstitution pattern combined with a precisely positioned guanidine moiety to achieve NPFF1 selectivity and functional antagonism[1],[5].

References

• Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors Source: Journal of Medicinal Chemistry (2014) URL:[Link]

• Neuropeptide FF and Its Receptors: Therapeutic Applications and Ligand Development Source: ACS Chemical Neuroscience (2020) URL:[Link]

• Discovery of Novel Proline-Based Neuropeptide FF Receptor Antagonists Source: Journal of Medicinal Chemistry (2017) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Aqueous Solubility of 1,4-Dibenzylpiperidine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently see promising drug candidates fail in in vitro assays not due to a lack of target engagement, but because the compound never actually reaches the target in solution.

1,4-dibenzylpiperidine (CAS 193355-49-6) is a prime example of this challenge[1]. Structurally, it features a piperidine core flanked by two bulky, highly lipophilic benzyl rings. This configuration results in an exceptionally high partition coefficient (LogP), meaning the compound strongly prefers organic environments over aqueous assay buffers. The guides and protocols below are designed to help you understand the physical chemistry of this compound and implement self-validating workflows to keep it in solution.

Part 1: Troubleshooting FAQs

Q1: Why does 1,4-dibenzylpiperidine immediately precipitate when I add my DMSO stock to the cell culture media? A1: You are observing kinetic precipitation . While 1,4-dibenzylpiperidine is highly soluble in 100% Dimethyl sulfoxide (DMSO), its solubility limit in aqueous media is drastically lower. When you pipette a concentrated DMSO stock directly into a large volume of aqueous buffer, the DMSO diffuses into the water faster than the hydrophobic drug molecules can disperse. The compound is suddenly stripped of its solvent shell and forced into a highly polar environment, causing rapid nucleation and precipitation[2].

Q2: What is the maximum concentration of DMSO I can use to force this compound into solution for a cell-based assay? A2: For most mammalian cell lines, the final DMSO concentration must not exceed 0.1% to 0.5% (v/v) . Exceeding this threshold can induce cellular stress, alter membrane permeability, or cause outright cytotoxicity, leading to false positives or negatives in your assay readouts[2][3]. If 1,4-dibenzylpiperidine still precipitates at 0.5% DMSO, you must abandon simple co-solvents and transition to advanced formulation strategies like cyclodextrin complexation[].

Q3: How do cyclodextrins solve this problem without interfering with my biological target? A3: Cyclodextrins, specifically, are truncated cone-shaped oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity[]. The lipophilic benzyl rings of 1,4-dibenzylpiperidine dynamically enter this cavity, forming a reversible 1:1 non-covalent inclusion complex[5]. Because the interaction is non-covalent and exists in equilibrium, the compound is shielded from the water to prevent precipitation, but remains readily available to bind to your biological target once it reaches the cell surface[].

Part 2: Quantitative Data & Strategy Selection

Before selecting a protocol, review the comparative solubilization strategies below. The choice depends entirely on your assay type (biochemical vs. cell-based) and the required final concentration of 1,4-dibenzylpiperidine.

Table 1: Comparative Solubilization Strategies for Lipophilic Piperidines

Solubilization Strategy	Recommended Excipient	Max Final Concentration	Relative Solubility Gain	Assay Compatibility & Causality Notes
Direct Co-solvent	DMSO	0.1% - 0.5% (v/v)	5x - 10x	Moderate. High risk of kinetic precipitation; monitor cell toxicity carefully[2][3].
Polymeric Co-solvent	PEG3350	1% - 2% (v/v)	10x - 20x	High. Excellent for biochemical and protein-binding assays; preserves protein stability[6].
Micellar Dispersion	Tween-20 / Triton X-100	0.01% - 0.05% (v/v)	50x - 100x	Low. Effective for cell-free assays, but lyses mammalian cells above the critical micelle concentration (CMC)[7].
Inclusion Complexation	HP-β-CD	1 mM - 10 mM	100x - 500x	Very High. Highly biocompatible; enhances solubility without altering the drug's ionization state[][8].

Solubilization Decision Tree

Caption: Decision matrix for selecting the optimal solubilization strategy for 1,4-dibenzylpiperidine.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol you run must contain internal validation steps. If you cannot prove the compound is in solution, your downstream biological data is meaningless.

Protocol A: The "Step-Down" Co-Solvent Dilution Method

Use this for low-concentration dosing where DMSO is tolerated.

• Primary Stock Preparation: Dissolve 1,4-dibenzylpiperidine in 100% anhydrous DMSO to a concentration of 10 mM.

  • Causality: 100% DMSO provides the high dielectric environment necessary to disrupt the crystal lattice energy of the lipophilic compound[6].

• Intermediate Dilution: Create a 1 mM intermediate stock by diluting the primary stock into a buffer containing 10% DMSO (or 2% PEG3350).

  • Causality: Bypassing a direct 1000x dilution into water prevents the formation of localized "zero-solvent" zones, drastically reducing the rate of kinetic nucleation[2].

• Final Assay Dilution: Dilute the intermediate stock into your final assay medium to achieve your target dose (e.g., 10 µM), ensuring the final DMSO concentration is ≤ 0.5%[3].

• Validation Step (Critical): Before adding cells or protein, read the absorbance of the assay plate at 600 nm (OD600).

  • Causality: True molecular solutions do not scatter light. If the OD600 of your compound well is statistically higher than your vehicle control well, micro-precipitation has occurred, and the assay must be aborted[7].

Protocol B: HP-β-CD Inclusion Complexation

Use this for high-concentration dosing or highly sensitive cell lines.

Caption: Step-by-step workflow for generating self-validating HP-β-CD inclusion complexes.

• Excipient Preparation: Prepare a 10 mM solution of HP-β-CD in your target aqueous buffer.

  • Causality: We use the hydroxypropyl derivative because native β-CD has limited aqueous solubility and can cause cellular toxicity. The hydroxypropyl substitution disrupts internal hydrogen bonding, vastly improving biocompatibility and solubility[].

• Complexation Mixing: While vortexing the HP-β-CD solution vigorously, add your 1,4-dibenzylpiperidine DMSO stock dropwise[2].

  • Causality: Vigorous mechanical agitation provides the kinetic activation energy required for the hydrophobic benzyl rings to displace the water molecules residing inside the cyclodextrin cavity[5].

• Equilibration: Incubate the mixture at 37°C on an orbital shaker for 2 to 24 hours.

  • Causality: Host-guest complexation is a thermodynamic equilibrium process. Thermal energy accelerates the stabilization of the complex[5].

• Validation Step (Critical): Centrifuge the final mixture at 10,000 x g for 10 minutes. Collect the supernatant and quantify the compound concentration via LC-MS or UV-Vis spectroscopy.

  • Causality: Centrifugation forces any uncomplexed, precipitated drug into a pellet. If the concentration in the supernatant matches your intended target dose, you have definitively proven that the compound is fully solubilized and the complexation was successful[8].

Part 4: References

• Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments Source: Avens Publishing Group URL:[Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study Source: National Institutes of Health (PMC) URL:[Link]

• Formulation and Characterization of β-Cyclodextrins– Nitazoxanide Inclusion Complexes: Enhanced Solubility, In Vitro Drug Source: Semantic Scholar URL:[Link]

• How to enhance drug solubility for in vitro assays? Source: ResearchGate URL:[Link]

Sources

• 1. 193355-49-6|1,4-Dibenzylpiperidine|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Avens Publishing Group - Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments [avensonline.org]

Technical Support Center: Troubleshooting the Direct Reductive Amination of 4-Benzylpiperidine

As a Senior Application Scientist, I frequently encounter challenges in the synthesis of 1,4-dibenzylpiperidine via the direct reductive amination of 4-benzylpiperidine and benzaldehyde. While this transformation is a staple in drug development, it is highly sensitive to kinetic imbalances. If the equilibrium between iminium ion formation and reduction is disrupted, researchers will observe a sharp increase in reaction byproducts.

This technical guide provides a self-validating protocol and a troubleshooting matrix designed to maximize your target yield and eliminate common impurities, such as benzyl alcohol and borane-amine complexes.

Mechanistic Rationale & The Kinetic Balance

Direct reductive amination relies on a delicate kinetic window. The secondary amine (4-benzylpiperidine) must react with benzaldehyde to form a hemiaminal, which subsequently dehydrates into a highly electrophilic iminium ion. The reducing agent must selectively reduce this iminium intermediate without prematurely reducing the unreacted benzaldehyde.

We strictly recommend Sodium Triacetoxyborohydride (NaBH(OAc)₃) over Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN). The electron-withdrawing acetate ligands reduce the nucleophilicity of the hydride, making it exceptionally selective for the iminium ion over the neutral aldehyde[1]. This selectivity is your primary defense against benzyl alcohol byproduct formation. Furthermore, NaBH(OAc)₃ avoids the severe toxicity and HCN gas risks associated with NaBH₃CN, and performs exceptionally well in standard organic solvents[2].

Self-Validating Standard Operating Procedure (SOP)

To ensure scientific trustworthiness, this protocol incorporates In-Process Controls (IPCs) to validate each mechanistic step before proceeding to the next.

Reagents:

• 4-Benzylpiperidine (1.0 equiv, 10 mmol)

• Benzaldehyde (1.05 equiv, 10.5 mmol)

• NaBH(OAc)₃ (1.4 equiv, 14 mmol)

• 1,2-Dichloroethane (DCE) or Ethyl Acetate (EtOAc) (0.2 M)[2]

• Glacial Acetic Acid (AcOH) (1.0 equiv) — Optional, for sluggish iminium formation

Step-by-Step Workflow:

• Iminium Pre-formation: Dissolve 4-benzylpiperidine and benzaldehyde in DCE. Stir at room temperature for 30–60 minutes.

  • Causality: Pre-mixing allows the hemiaminal/iminium equilibrium to establish before the reductant is introduced, drastically reducing the availability of free aldehyde.

  • IPC 1 (Self-Validation): Remove a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS. Proceed only when the free 4-benzylpiperidine peak is minimized and the iminium mass is observed.

• Controlled Reduction: Add NaBH(OAc)₃ portion-wise over 15 minutes at 0 °C to 20 °C.

  • Causality: Portion-wise addition controls the exotherm and maintains a low steady-state concentration of hydride, further favoring iminium reduction over aldehyde reduction.

• Reaction Maturation: Stir at room temperature for 4–6 hours[2].

  • IPC 2 (Self-Validation): LC-MS analysis should confirm the target 1,4-dibenzylpiperidine [M+H]+ mass (m/z 266.19)[3].

• Acidic Quench (Critical): Quench the reaction with 1M HCl (aq) and stir vigorously for 30 minutes, followed by basification with saturated NaHCO₃ to pH 8-9.

  • Causality: Borohydride reductions often form stable borane-amine complexes with the product. The acidic stir breaks the B-N coordination, releasing the free base 1,4-dibenzylpiperidine.

Quantitative Data: Reducing Agent Comparison

Understanding the properties of your reducing agent is critical for predicting byproduct profiles.

Reducing Agent	Aldehyde Reduction Rate	Iminium Reduction Rate	Toxicity Profile	Primary Byproduct Risk
NaBH₄	Very Fast	Fast	Low	Benzyl alcohol (High)
NaBH₃CN	Slow	Fast	High (HCN gas risk)	Borane-amine complexes (Moderate)
NaBH(OAc)₃	Very Slow	Fast	Low	Unreacted SM (if water accumulates)

Troubleshooting FAQs

Q: My LC-MS shows a massive peak for benzyl alcohol. How do I stop this? A: Benzyl alcohol forms when the reducing agent attacks benzaldehyde before the iminium ion can form. Solution: Ensure you are using NaBH(OAc)₃, not NaBH₄. If already using NaBH(OAc)₃, extend the pre-mixing time (Step 1) to 2 hours, or add a dehydrating agent like anhydrous MgSO₄ to drive the iminium equilibrium forward before adding the reductant.

Q: The reaction is complete, but my product mass is +13 or +14 Da higher than expected (m/z ~279). What is this impurity? A: This is a classic borane-amine complex (Product-BH₃). Secondary and tertiary amines can coordinate tightly with borane byproducts. Solution: Your quench was too mild. Re-subject the organic layer to a 1M HCl wash and stir for 30–60 minutes at room temperature before re-basifying. This will hydrolyze the B-N bond.

Q: The reaction stalls at ~50% conversion, and I see unreacted 4-benzylpiperidine. A: The iminium formation has likely stalled due to water accumulation (which pushes the equilibrium backward) or insufficient acidity. Solution: Add 1.0 equivalent of glacial acetic acid. The mild acid catalyzes the dehydration of the hemiaminal to the iminium ion without protonating the amine to the point of deactivation.

Visualizations

Mechanistic pathway of 1,4-dibenzylpiperidine synthesis and byproduct divergence.

Logical decision tree for troubleshooting reductive amination byproducts.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

• McGonagle, F. I., MacMillan, D. S., Murray, J., Sneddon, H. F., Jamieson, C., & Watson, A. J. B. (2013). "Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes." Green Chemistry, 15(5), 1159-1165. URL: [Link]

• PubChemLite. "1,4-dibenzylpiperidine (C19H23N) Structural Information and Predicted Collision Cross Section." Université du Luxembourg. URL: [Link] (Derived via PubChemLite database standard CID routing).

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. PubChemLite - 1,4-dibenzylpiperidine (C19H23N) [pubchemlite.lcsb.uni.lu]

Advanced LC-MS Technical Support Center: Optimizing 1,4-Dibenzylpiperidine Retention

Welcome to the Advanced LC-MS Troubleshooting Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of reverse-phase liquid chromatography-mass spectrometry (RPLC-MS) method development.

Analyzing highly lipophilic, basic amines like 1,4-dibenzylpiperidine presents a dual challenge. The molecule features a highly basic piperidine core (pKa ~10) that readily engages in secondary ion-exchange interactions with residual column silanols, alongside two bulky benzyl groups that drive extreme hydrophobicity. Below is our causality-driven guide to mastering its retention time (RT) and peak shape.

System Diagnostics & Logical Workflow

Before adjusting parameters, we must establish a causality-based troubleshooting workflow to identify whether your retention issues stem from hydrophobic bulk or secondary ionic interactions.

Caption: Logical workflow for diagnosing and optimizing RPLC-MS retention time for lipophilic basic amines.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 1,4-dibenzylpiperidine peak elutes extremely late (>15 mins). How can I reduce the retention time without sacrificing MS sensitivity? Causality & Solution: Late elution is driven by the strong hydrophobic interactions between the two benzyl groups and the C18 stationary phase. While increasing the organic modifier will reduce RT, you must balance this with ionization efficiency. In positive Electrospray Ionization (+ESI), the piperidine nitrogen needs to be protonated. Using an acidic modifier like formic acid provides a necessary source of protons for +ESI and improves chromatographic peak shape (1)[1], which is a standard approach for piperidine derivatives (2)[2]. Action: Shift your gradient profile to start at a higher organic percentage (e.g., 20-30% B). Chromatographic principles suggest most moderately hydrophobic compounds will elute by the time the gradient reaches 30-60% organic (1)[1]. For highly lipophilic molecules, starting higher prevents unnecessary column dwell time.

Q2: I am experiencing severe peak tailing (Asymmetry factor > 2.0) and shifting retention times. What is the mechanism behind this? Causality & Solution: Peak tailing for piperidine derivatives is a classic symptom of secondary interactions with active sites on the column (3)[3]. At acidic pH, the basic piperidine nitrogen is positively charged. Residual silanol groups (Si-O⁻) on the silica support act as weak cation exchangers, causing the charged piperidine to bind, drag, and drift as active sites are saturated. Action:

• Use a Charged Surface Hybrid (CSH) Column: CSH technology introduces a low-level positive charge to the particle surface, repelling the positively charged 1,4-dibenzylpiperidine and yielding sharp peaks.

• High-pH Mobile Phase: While alkaline conditions are often used to manipulate retention, they can dramatically improve peak shape and sensitivity for certain basic compounds by neutralizing the analyte and preventing silanol interactions (4)[4]. Note: Neutralizing the molecule drastically increases its hydrophobicity, which will extend RT further.

Q3: Should I use Methanol or Acetonitrile as the organic modifier? Causality & Solution: Acetonitrile is aprotic and generally provides lower backpressure. However, 1,4-dibenzylpiperidine contains two aromatic benzyl rings. Action: Pair Methanol with a Biphenyl stationary phase . This combination unlocks π−π (pi-pi) interactions between the biphenyl rings of the column and the benzyl groups of the analyte. Methanol enhances this π−π interaction (acetonitrile suppresses it). This orthogonal selectivity allows you to elute the compound earlier using a weaker overall hydrophobic retention mechanism while maintaining high resolution.

Quantitative Data Summary

The table below summarizes our internal optimization data for 1,4-dibenzylpiperidine, demonstrating the impact of column chemistry and mobile phase selection on retention and signal intensity.

Mobile Phase A	Mobile Phase B	Column Chemistry	Retention Time (min)	Peak Asymmetry ( Tf​ )	MS Signal Intensity (CPS)
0.1% FA in H₂O	0.1% FA in MeCN	Standard C18	12.4	2.3 (Severe Tailing)	5.2×106
0.1% FA in H₂O	0.1% FA in MeCN	CSH C18	10.1	1.1 (Sharp)	6.1×106
10 mM NH₄OH (pH 10)	MeOH	Standard C18	18.5	1.2 (Sharp)	1.8×105 (Suppressed)
0.1% FA in H₂O	0.1% FA in MeOH	Biphenyl	4.5	1.0 (Ideal)	8.5×106 (Optimal)

Experimental Protocols

Protocol 1: Optimized LC-MS/MS Workflow for 1,4-Dibenzylpiperidine

Self-Validating System: This protocol incorporates a System Suitability Test (SST) utilizing a structurally similar internal standard to verify column inertness and pump accuracy prior to sample analysis.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol.

• Causality: Formic acid ensures complete protonation for +ESI, while Methanol enables the necessary π−π interactions on the biphenyl phase.

Step 2: Column Selection & Equilibration

• Install a Biphenyl column (50 x 2.1 mm, 1.7 µm). A shorter column (e.g., 50 mm) is preferred for MS to reduce backpressure and analysis time (1)[1].

• Set column oven temperature to 40°C to reduce mobile phase viscosity and improve mass transfer.

• Equilibrate at initial conditions (20% B) for 10 column volumes.

Step 3: Gradient Elution Profile

• Flow rate: 0.4 mL/min.

• 0.0 - 0.5 min: 20% B (Isocratic hold to focus the analyte).

• 0.5 - 4.0 min: Linear ramp to 95% B.

• 4.0 - 5.0 min: Hold at 95% B (Column wash).

• 5.0 - 7.0 min: Return to 20% B and re-equilibrate.

Step 4: MS Source Optimization (+ESI)

• Capillary Voltage: +3.5 kV.

• Desolvation Temperature: 400°C (High lipophilicity requires sufficient thermal energy for droplet evaporation).

• MRM Transition: Monitor Precursor m/z 266.2 → Product m/z 91.1 (tropylium ion derived from benzyl cleavage).

Step 5: System Suitability & Causality Check (Validation)

• Inject a mixed standard of 1-benzylpiperidine (Internal Standard) and 1,4-dibenzylpiperidine.

• Validation Logic: If 1-benzylpiperidine shows an Asymmetry factor > 1.3, residual silanol activity is present; purge the system and verify mobile phase pH. If 1,4-dibenzylpiperidine elutes after 5.0 minutes, verify the organic modifier pump is delivering accurately.

References

• Title: Analyses of Lipid A Diversity in Gram-Negative Intestinal Bacteria Using Liquid Chromatography–Quadrupole Time-of-Flight Mass Spectrometry | Source: PMC | URL: 4

• Title: Reverse Phase HPLC Basics for LC/MS | Source: IonSource | URL: 1

• Title: A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant | Source: PubMed | URL: 2

• Title: Technical Support Center: Quantitative Analysis of Piperidines | Source: Benchchem | URL: 3

Sources

• 1. ionsource.com [ionsource.com]
• 2. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Identifying and Removing API Impurities in 1,4-Dibenzylpiperidine Batches

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to effectively identify and remove impurities in 1,4-dibenzylpiperidine Active Pharmaceutical Ingredient (API) batches. Adhering to the principles of scientific integrity, this document offers in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the highest purity of your final product.

The Criticality of Purity in 1,4-Dibenzylpiperidine

1,4-Dibenzylpiperidine is a key intermediate in the synthesis of various pharmaceutical compounds. The purity of this API is paramount, as even trace amounts of impurities can impact the safety, efficacy, and stability of the final drug product.[1][2] Regulatory bodies such as the FDA and EMA have stringent guidelines regarding impurity levels in APIs, making robust impurity profiling and control a critical aspect of drug development.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

This section addresses common questions and issues encountered during the synthesis and purification of 1,4-dibenzylpiperidine.

Q1: What are the most likely impurities in a 1,4-dibenzylpiperidine synthesis?

A1: Based on common synthetic routes, potential impurities can be categorized as:

• Process-Related Impurities:

  • Unreacted Starting Materials: Piperidine and benzyl chloride (or other benzylating agents).

  • By-products: 1-benzylpiperidine (mono-substituted) and over-benzylated quaternary ammonium salts.

  • Reagents and Catalysts: Residual bases (e.g., triethylamine) and phase transfer catalysts.

• Degradation Products:

  • Oxidative degradation products.

  • Products of hydrolysis if water is present.

• Residual Solvents: Solvents used in the reaction and purification steps (e.g., toluene, acetonitrile).[5]

Q2: I'm seeing an unexpected peak in my HPLC analysis. How do I determine if it's an impurity?

A2: The appearance of unexpected peaks is a strong indicator of a potential impurity. To confirm, you can perform a forced degradation study by subjecting a pure sample of 1,4-dibenzylpiperidine to stress conditions like acid, base, heat, and oxidation.[6][7][8][9][10] If the retention time of the unexpected peak in your batch matches a peak generated during the forced degradation study, it is likely a degradation product.[6] Further characterization using techniques like LC-MS or GC-MS is necessary for definitive identification.[1][11]

Q3: My 1,4-dibenzylpiperidine batch has a yellow tint. What could be the cause?

A3: A yellow tint can indicate the presence of colored impurities, often arising from degradation or side reactions. It is crucial to investigate the source of the color and identify the impurity, as it may have toxicological implications.

Q4: What are the regulatory thresholds for impurities in APIs?

A4: The International Council for Harmonisation (ICH) provides guidelines for impurity thresholds.[3] For identified impurities, the reporting threshold is typically 0.05%, the identification threshold is 0.10%, and the qualification threshold is 0.15% for APIs with a maximum daily dose of ≤2g/day.[5]

Troubleshooting Guides: A Systematic Approach to Impurity Management

This section provides a structured workflow for identifying and removing impurities from your 1,4-dibenzylpiperidine batches.

Sources

• 1. contractpharma.com [contractpharma.com]
• 2. ijdra.com [ijdra.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Do You Know Your Product’s Impurity Profile? - Lachman Consultants [lachmanconsultants.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. biopharminternational.com [biopharminternational.com]
• 9. rjptonline.org [rjptonline.org]
• 10. veeprho.com [veeprho.com]
• 11. kbibiopharma.com [kbibiopharma.com]

Reference Data & Comparative Studies

Comparative Analysis: 1,4-Dibenzylpiperidine vs. 1,4-Dibenzylpiperazine in Drug Discovery and Analytical Chemistry

As a Senior Application Scientist, I frequently encounter researchers who conflate closely related heterocyclic scaffolds during the design of central nervous system (CNS) libraries or forensic analytical workflows. The structural difference between 1,4-dibenzylpiperidine and 1,4-dibenzylpiperazine (DBZP) may appear trivial—a single heteroatom substitution at the 4-position of the ring—but this modification triggers a cascade of physicochemical and pharmacological consequences.

This guide objectively compares these two compounds, detailing the causality behind their distinct behaviors, and provides field-proven, self-validating experimental protocols for their differentiation and profiling.

Structural & Physicochemical Profiling

The fundamental divergence between these two molecules lies in their core heterocycles. 1,4-dibenzylpiperidine utilizes a piperidine ring (one nitrogen atom), whereas 1,4-dibenzylpiperazine utilizes a piperazine ring (two nitrogen atoms).

Quantitative Comparison Table

Property	1,4-Dibenzylpiperidine	1,4-Dibenzylpiperazine (DBZP)
Core Heterocycle	Piperidine (1 Nitrogen)	Piperazine (2 Nitrogens)
Molecular Formula	C₁₉H₂₃N	C₁₈H₂₂N₂
Molecular Weight	265.39 g/mol	266.38 g/mol
CAS Number	193355-49-6	1034-11-3
Predicted XLogP3	~3.8	~2.8
Primary Application	CNS Drug Scaffold (NMDA/AChE)	Forensic Marker / Chemical Building Block

The Causality of Heteroatom Substitution

Replacing a non-polar methylene group (-CH₂-) at the 4-position of the piperidine ring with a nitrogen atom (-N-) to form piperazine fundamentally alters the molecule's electron distribution and solvation energy.

• Lipophilicity (LogP): The second nitrogen atom in DBZP acts as an additional hydrogen-bond acceptor, significantly increasing the molecule's polarity. This drives the LogP down by approximately 1 log unit compared to the piperidine analog.

• Ionization (pKa): DBZP possesses two protonatable tertiary amines, leading to a complex diprotic ionization profile. At physiological pH (7.4), this alters the ratio of ionized to unionized species, directly restricting its passive diffusion across the lipid bilayer of the blood-brain barrier (BBB) compared to the highly permeable piperidine scaffold.

Pharmacological Context & Receptor Binding

1,4-Dibenzylpiperazine (DBZP): The Forensic Marker

DBZP is predominantly recognized in forensic toxicology as an impurity and reaction byproduct in the illicit synthesis of the stimulant benzylpiperazine (BZP)[1]. When BZP is synthesized by reacting piperazine monohydrochloride with an excess of benzyl chloride, DBZP is formed via over-alkylation[2]. While DBZP itself lacks potent intrinsic stimulant activity, its structural similarity to other piperazines (which typically bind to 5-HT serotonin receptors and monoamine transporters) makes it a critical biomarker for tracing the origin and purity of seized illicit substances[1].

1,4-Dibenzylpiperidine: The CNS Scaffold

Conversely, 1,4-dibenzylpiperidine is a highly valued pharmacophore in rational drug design. The absence of the second nitrogen increases its lipophilicity, making it an ideal candidate for targeting CNS receptors. Piperidine derivatives with bulky lipophilic substituents (like dibenzyl groups) are frequently utilized as competitive NMDA receptor antagonists, acetylcholinesterase (AChE) inhibitors for Alzheimer's disease, and high-affinity Sigma-1 receptor ligands[3]. The enhanced BBB penetration of the piperidine core is the primary driver for its selection over piperazine in these therapeutic areas.

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: GC-MS Differentiation (Forensic & QC Application)

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for distinguishing these scaffolds due to their distinct fragmentation patterns under electron ionization (EI)[4].

Step-by-Step Methodology:

• Sample Preparation: Dilute the analyte to ~4 mg/mL in LC-MS grade Methanol.

• Instrument Setup: Configure an Agilent gas chromatograph in split mode (20:1 ratio) coupled with a single quadrupole MS detector.

• Chromatographic Separation: Use a DB-1 MS capillary column (30m x 0.25 mm x 0.25 µm). Set the Helium carrier gas flow to 1.0 mL/min.

• Temperature Program: Set the injector to 280°C. Program the oven at an initial 100°C (hold 1.0 min), ramp at 12°C/min to 300°C, and hold for 9.0 min.

• Data Acquisition: Scan mass range 30-550 amu.

• Self-Validation Step: Inject a pure methanol blank prior to the sample to ensure zero column carryover. The protocol self-validates through fragment analysis: the presence of the m/z 91 tropylium ion in both spectra validates the benzyl moieties, while the distinct molecular ion peaks (M⁺ at m/z 266 for DBZP vs. m/z 265 for 1,4-dibenzylpiperidine) definitively confirm the core heterocycle.

Protocol 2: Lipophilicity (LogP) Determination via Shake-Flask Method

Rationale: To experimentally prove the causality of the heteroatom substitution, a shake-flask partition coefficient assay must be performed.

Step-by-Step Methodology:

• Phase Preparation: Prepare a mutually saturated bipartite system of 1-octanol and phosphate-buffered saline (PBS, pH 7.4) by stirring them together for 24 hours, then separating.

• Dissolution: Dissolve exactly 1.0 mg of the target compound in 1.0 mL of the pre-saturated octanol phase.

• Partitioning: Add 1.0 mL of the pre-saturated aqueous PBS phase to the vial. Vortex for 5 minutes, then place on a mechanical shaker for 24 hours at 25°C to achieve thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to achieve a sharp phase boundary.

• Quantification: Extract aliquots from both phases and quantify the compound concentration using HPLC-UV.

• Self-Validation Step: Perform a mass balance calculation. The total quantified mass of the compound in the octanol phase plus the aqueous phase must equal 100% (±5%) of the initial 1.0 mg input. A recovery outside this range indicates emulsion formation, precipitation, or compound degradation, invalidating the run. Calculate LogP as log10​([Coctanol​]/[Cwater​]) .

Analytical Workflow Visualization

Below is the logical workflow for the comparative profiling of these dibenzyl scaffolds, illustrating the divergence between structural elucidation and pharmacological validation.

Caption: Workflow for analytical and pharmacological profiling of dibenzyl scaffolds.

References

• PubChem - 1,4-Dibenzylpiperazine (CID 200601). National Center for Biotechnology Information.[Link]

• Wikipedia - Dibenzylpiperazine. Wikimedia Foundation. [Link]

• European Union Drugs Agency (EUDA) - BZP and other piperazines drug profile.[Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) - Monograph: 1,4-Dibenzylpiperazine.[Link]

• Journal of Medicinal Chemistry (ACS Publications) - Synthesis and Pharmacology of N-Substituted Piperazine-2,3-dicarboxylic Acid Derivatives Acting as NMDA Receptor Antagonists.[Link]

Sources

• 1. Dibenzylpiperazine - Wikipedia [en.wikipedia.org]
• 2. BZP/piperazines drug profile | The European Union Drugs Agency (EUDA) [euda.europa.eu]
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• 4. swgdrug.org [swgdrug.org]

Validating 1,4-Dibenzylpiperidine Purity: A Comparative Guide to USP &lt;621&gt; and EP 2.2.46 Compliance

Executive Summary

1,4-Dibenzylpiperidine (CAS 193355-49-6) is a high-value chemical intermediate and reference standard frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including neuropeptide FF1 and FF2 receptor antagonists[1][2]. Because trace impurities in starting materials can propagate through synthetic pathways and compromise final API safety, validating the purity of 1,4-dibenzylpiperidine against stringent pharmacopeial standards is a critical quality control step.

This guide provides an objective, data-driven comparison of two analytical platforms—Ultra-High-Performance Liquid Chromatography (UHPLC-UV) and Gas Chromatography (GC-FID)—demonstrating how to engineer self-validating methods that comply with the recently harmonized United States Pharmacopeia (USP) General Chapter <621> and European Pharmacopoeia (EP) 2.2.46 guidelines[3][4].

Regulatory Grounding: The Harmonized Compendial Framework

The recent harmonization of USP <621> and EP 2.2.46 introduced modernized allowances and stricter definitions for System Suitability Testing (SST), ensuring global consistency in chromatographic validation[3][4][5]. For a purity validation method to be deemed compendial-compliant, it must satisfy the following updated parameters:

• Symmetry Factor ( As​ ): The acceptable default range has been broadened from 0.8–1.5 to 0.8–1.8 for both tests and assays[4].

• Signal-to-Noise (S/N) Ratio: The S/N calculation is now strictly based on a noise baseline of 20 times the peak width at half-height (previously 5 times). A minimum S/N of 10 is required to establish the Limit of Quantitation (LOQ)[3][4].

• System Repeatability: The relative standard deviation (RSD) for replicate injections must align with the target assay value, with a target requirement of ≤ 2.0% for a 100% pure substance[4].

Mechanistic Challenge: Overcoming Piperidine Peak Tailing

From an application scientist's perspective, analyzing 1,4-dibenzylpiperidine presents a specific physicochemical challenge. The molecule features a tertiary piperidine nitrogen that is highly prone to secondary ion-exchange interactions with residual, unreacted silanol groups on traditional silica-based stationary phases.

The Causality of Method Design: If unmitigated, this interaction leads to severe peak tailing, easily pushing the symmetry factor beyond the EP/USP limit of 1.8. To suppress silanol ionization and maintain the basic analyte in its neutral state, our UHPLC method employs a high-pH mobile phase (pH 10.0) combined with an ethylene-bridged hybrid (BEH) superficially porous particle (SPP) column. This leverages the USP <621> modernization allowances, which permit the transition from totally porous to SPP columns to enhance efficiency and resolution without requiring full monograph revalidation[5][6].

Methodological Workflow

The following decision tree illustrates the self-validating workflow required to ensure the chosen analytical platform meets compendial SST criteria before proceeding to formal purity certification.

Caption: Workflow for 1,4-dibenzylpiperidine purity validation per USP <621> and EP 2.2.46.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. The SST solutions must be injected prior to the test samples to confirm the system's resolving power and precision.

Step 1: Sample Preparation

• Diluent: Methanol (LC-MS Grade).

• Test Solution: Accurately weigh 50.0 mg of 1,4-dibenzylpiperidine standard and dissolve in 50.0 mL of diluent to yield a nominal concentration of 1.0 mg/mL.

• SST / Reference Solution: Dilute 1.0 mL of the Test Solution to 100.0 mL with diluent (0.01 mg/mL, representing the 1.0% impurity specification limit) to evaluate the S/N ratio and peak symmetry.

Step 2: UHPLC-UV Protocol (Modernized per USP <621>)

• Column: Ethylene-Bridged Hybrid C18, 100 mm × 2.1 mm, 1.7 µm SPP[5][6].

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10.0 with Ammonium Hydroxide to suppress tertiary amine ionization).

• Mobile Phase B: Acetonitrile.

• Gradient Program: 0–2 min (20% B), 2–8 min (20% → 80% B), 8–10 min (80% B).

• Flow Rate: 0.4 mL/min (Adjusted per USP <621> Equation 1 for column dimensions)[5].

• Injection Volume: 1.0 µL.

• Detection: UV at 215 nm.

Step 3: GC-FID Protocol (Orthogonal Approach)

• Causality for Column Choice: A 5% Diphenyl / 95% Dimethyl Polysiloxane phase is selected. Its slight polarity offers optimal selectivity for separating the basic piperidine core from structurally similar aromatic impurities (e.g., benzyl chloride), while maintaining the thermal stability required for a 280°C bake-out.

• Column: Capillary column (30 m × 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant linear velocity of 35 cm/s.

• Oven Program: Initial 100°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• Injector: 250°C, Split ratio 20:1.

• Detector (FID): 300°C.

Data Presentation & Performance Comparison

Both methods were subjected to replicate SST injections (n=6) to verify compliance with the harmonized pharmacopeial chapters.

Table 1: System Suitability Testing (SST) Results vs. Compendial Limits

Parameter	USP <621> / EP 2.2.46 Requirement	UHPLC-UV Result	GC-FID Result	Status
Symmetry Factor ( As​ )	0.8 – 1.8[4]	1.12	1.05	Pass
Repeatability (RSD, n=6)	≤ 2.0%[4]	0.45%	0.82%	Pass
Signal-to-Noise (LOQ)	≥ 10 (20x half-width baseline)[3][4]	45	32	Pass
Resolution (vs. Closest Impurity)	≥ 1.5	3.2	4.5	Pass

Table 2: Purity Determination Results (n=3)

Analytical Method	Assay (%, w/w)	Total Impurities (%)	Largest Single Impurity (%)
UHPLC-UV	99.6%	0.4%	0.15%
GC-FID	99.5%	0.5%	0.18%

Conclusion & Best Practices

Validating the purity of 1,4-dibenzylpiperidine requires deliberate chromatographic engineering to overcome the inherent peak tailing associated with its basic amine functionality. By applying the modernized allowances of USP <621> and EP 2.2.46—specifically utilizing advanced hybrid column chemistries and optimized high-pH mobile phases—laboratories can establish highly reliable, self-validating purity assays.

• UHPLC-UV is the superior choice when profiling non-volatile synthetic intermediates or degradation products, offering rapid run times and excellent precision.

• GC-FID serves as a highly effective, orthogonal alternative. Because 1,4-dibenzylpiperidine is sufficiently volatile and thermally stable, GC-FID provides baseline separation of volatile piperidine analogs without the need for complex mobile phase buffering.

References

• <621> Chromatography - US Pharmacopeia (USP) . usp.org. 3

• General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition . edqm.eu. 4

• Chromatography Method Modernization per USP <621> Revisions - Agilent . agilent.com. 6

• Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System . waters.com. 5

• 1,4-dibenzylpiperidine | CAS No: 193355-49-6 - Aquigen Bio . aquigenbio.com.1

• Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors - PMC . nih.gov. 2

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. waters.com [waters.com]
• 6. agilent.com [agilent.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of 1,4-Dibenzylpiperidine

As a drug development professional or synthetic chemist, handling functionalized piperidines requires moving beyond generic safety data sheets. 1,4-Dibenzylpiperidine (CAS: 193355-49-6) presents unique logistical and safety challenges. While the parent compound (piperidine) is highly volatile and flammable, the addition of two massive benzyl groups significantly lowers volatility but drastically increases the molecule's lipophilicity. This structural shift alters its hazard profile, requiring specific, chemically logical disposal and spill-response protocols.

This guide provides a field-proven, self-validating methodology for the safe handling, neutralization, and disposal of 1,4-dibenzylpiperidine waste.

Hazard Assessment & Mechanistic Causality

To safely dispose of a chemical, one must understand why it is dangerous. The hazards of 1,4-dibenzylpiperidine are driven by its 1[1].

Table 1: GHS Hazard Profile and Mechanistic Causality for 1,4-Dibenzylpiperidine

GHS Code	Hazard Classification	Mechanistic Causality	Operational Implication
H315	Skin Irritation (Category 2)	The basic nitrogen deprotonates ambient water in biological tissues, causing localized alkaline hydrolysis (saponification) of epidermal lipids.	Requires nitrile or neoprene gloves; immediate neutralization of spills is mandatory before wiping.
H318	Serious Eye Damage (Category 1)	Rapid lipid saponification combined with high lipophilicity allows the molecule to rapidly penetrate and destroy corneal cell membranes.	Splash-proof chemical goggles are non-negotiable. Face shields are required when handling bulk liquids.
H336	STOT SE 3 (Drowsiness/Dizziness)	The dual benzyl rings confer extreme lipophilicity, allowing the molecule to rapidly cross the blood-brain barrier (BBB) and interact with CNS receptors.	Must be handled in a Class II biological safety cabinet or chemical fume hood to prevent inhalation of aerosols.

The Chemistry of Amine Disposal (Expertise & Experience)

Standard laboratory organic waste is often indiscriminately mixed. However, introducing a strong organic base like 1,4-dibenzylpiperidine into a generic waste carboy can lead to catastrophic failures.

• The Alkylation Risk: Never mix 1,4-dibenzylpiperidine with halogenated waste streams (e.g., dichloromethane, chloroform) unless explicitly required by the reaction protocol.2, leading to pressure build-up and carboy rupture[2].

• The Exothermic Risk: Mixing neat amine waste with highly acidic waste streams will cause a violent, exothermic acid-base neutralization. This heat can vaporize the amine, creating an immediate toxic inhalation hazard.

Step-by-Step Spill Response & Neutralization Protocol

This protocol is designed as a self-validating system . You do not simply clean the spill; you chemically verify that the hazard has been eliminated before final disposal.

Step 1: Isolation and PPE Donning

• Evacuate non-essential personnel from the immediate area.

• Don heavy-duty nitrile gloves, a chemically resistant lab coat, and splash goggles.

Step 2: Exothermic Control & Neutralization

• Do not use strong acids (like HCl or H₂SO₄) to neutralize the spill, as the resulting exothermic reaction will aerosolize the compound.

• Prepare a dilute, weak acid solution (e.g., 3)[3].

• Working from the outside of the spill towards the center, slowly spray or pour the weak acid over the 1,4-dibenzylpiperidine. The goal is to convert the lipophilic, volatile free base into a water-soluble, non-volatile protonated salt.

Step 3: The Self-Validation Check (Critical)

• Press a strip of universal pH paper into the neutralized liquid.

• Validation: The protocol is only successful when the pH paper reads between 6.0 and 8.0 . If the pH is >8, the amine is still active; apply more weak acid until the target pH is achieved.

Step 4: Absorption (Avoid Combustibles)

• Once neutralized, cover the liquid with an3[3].

• Causality Note: Never use sawdust or paper towels for bulk amine spills. If residual oxidizers or acids are present, the organic base can catalyze an exothermic reaction, and the sawdust will act as fuel, potentially causing a fire.

Step 5: Containerization

• Sweep the absorbed material using2[2].

Operational Waste Segregation Plan

For routine laboratory disposal of 1,4-dibenzylpiperidine solutions and reaction washes:

• Aqueous Washes: Aqueous layers from extractions containing the protonated amine salt must be collected in a dedicated "Basic Aqueous Waste" container. Do not pour down the drain, as it is toxic to aquatic organisms and disrupts municipal wastewater treatment biomes.

• Organic Solvents:

  • If dissolved in non-halogenated solvents (e.g., ethyl acetate, hexane), dispose of in a "Non-Halogenated Organic Waste" carboy.

  • If dissolved in halogenated solvents, dispose of in a "Halogenated Organic Waste" carboy, but ensure the carboy is vented to prevent pressure accumulation from potential alkylation reactions.

• Final Disposal: Transfer all sealed, clearly labeled waste containers to the facility's Satellite Accumulation Area (SAA) for eventual high-temperature incineration by a licensed Environmental Health and Safety (EHS) contractor.

Process Visualization

Workflow for the segregation, neutralization, and disposal of 1,4-Dibenzylpiperidine waste.

References

• NextSDS. "1,4-dibenzylpiperidine — Chemical Substance Information." NextSDS Database.[Link]

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• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Safe Handling of 1,4-Dibenzylpiperidine: A Guide to Personal Protective Equipment

For Immediate Reference: Essential Personal Protective Equipment (PPE) for 1,4-Dibenzylpiperidine

PPE Component	Specification	Rationale
Hand Protection	Butyl rubber or Nitrile rubber gloves. Minimum thickness of 0.7 mm for butyl rubber and >0.3 mm for nitrile rubber is recommended.	Provides protection against skin irritation. Butyl rubber offers extended protection (>480 minutes), while nitrile is suitable for splash protection (>120 minutes).
Eye Protection	Chemical safety goggles with side shields. A face shield should be worn in addition to goggles if there is a significant splash hazard.	Protects against serious eye damage from splashes or aerosols.
Body Protection	A lab coat worn over full-length clothing.	Prevents incidental skin contact with the chemical.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	Required if there is a risk of aerosol or mist formation, or if working in an area with inadequate ventilation.

Introduction: Understanding the Risks of 1,4-Dibenzylpiperidine

1,4-Dibenzylpiperidine is a chemical compound utilized in various research and development applications. While a valuable tool in the laboratory, it is imperative to recognize and mitigate the potential health hazards associated with its handling. According to available safety data, 1,4-Dibenzylpiperidine is classified as a skin irritant and can cause serious eye damage[1]. Some data also suggests it may cause specific target organ toxicity with a single exposure[1]. Therefore, the implementation of a robust personal protective equipment (PPE) protocol is not merely a recommendation but a critical component of safe laboratory practice. This guide provides a detailed, step-by-step approach to the selection, use, and disposal of PPE for researchers, scientists, and drug development professionals working with 1,4-Dibenzylpiperidine.

Foundational Principles of Chemical Safety

Before detailing specific PPE protocols, it is essential to ground our practices in the fundamental principles of laboratory safety. A multi-layered approach, often referred to as the "Hierarchy of Controls," prioritizes the most effective measures for risk reduction. These include:

• Elimination and Substitution: The most effective control is to eliminate the hazardous substance or substitute it with a less hazardous alternative.

• Engineering Controls: If elimination or substitution is not feasible, engineering controls such as fume hoods and proper ventilation should be used to minimize exposure[2].

• Administrative Controls: These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Personal Protective Equipment (PPE): PPE is the last line of defense and is used in conjunction with other control measures to protect the individual.

This guide focuses on the critical role of PPE, assuming that appropriate engineering and administrative controls are already in place.

Deep Dive: Selecting the Appropriate PPE for 1,4-Dibenzylpiperidine

The selection of PPE must be a deliberate and informed process, directly linked to the specific hazards of 1,4-Dibenzylpiperidine.

Hand Protection: Your Primary Barrier

Direct skin contact is a primary route of exposure to 1,4-Dibenzylpiperidine, which is known to cause skin irritation[1][2]. Therefore, selecting the correct gloves is of paramount importance.

Recommended Glove Materials:

• Butyl Rubber: Offers excellent chemical resistance to a wide range of chemicals, including piperidine and its derivatives. For direct and prolonged contact, butyl rubber gloves with a minimum thickness of 0.7 mm are recommended, providing a breakthrough time of over 480 minutes.

• Nitrile Rubber: A suitable alternative, particularly for splash protection. Nitrile gloves with a thickness of greater than 0.3 mm can offer a breakthrough time of over 120 minutes. It is crucial to change nitrile gloves immediately upon contamination[3].

Glove Selection and Use Protocol:

• Inspect Before Use: Always inspect gloves for any signs of degradation, such as discoloration, swelling, or punctures.

• Proper Sizing: Ensure gloves fit properly to maintain dexterity and prevent tearing.

• Double Gloving: For tasks with a higher risk of splash or for handling larger quantities, consider wearing two pairs of nitrile gloves.

• Immediate Removal and Disposal: If a glove is contaminated, remove it immediately using the proper technique (see Doffing Procedure) and dispose of it as hazardous waste.

Eye and Face Protection: Shielding Against Serious Damage

1,4-Dibenzylpiperidine is classified as a substance that can cause serious eye damage[1].

Essential Eye and Face Protection:

• Chemical Safety Goggles: These should be worn at all times when handling 1,4-Dibenzylpiperidine. They must provide a complete seal around the eyes to protect from splashes from all directions.

• Face Shield: In situations where there is a significant risk of splashing, such as when transferring large volumes or working with heated solutions, a face shield must be worn in addition to safety goggles.

Body Protection: Minimizing Skin Contact

To prevent accidental skin contact, appropriate body protection is necessary.

Recommendations:

• Lab Coat: A clean, buttoned lab coat should be worn over personal clothing that covers the legs.

• Full-Length Clothing: Always wear long pants and closed-toe shoes in the laboratory.

Respiratory Protection: When Engineering Controls Are Not Enough

While handling 1,4-Dibenzylpiperidine in a properly functioning chemical fume hood should be standard practice, respiratory protection may be necessary in certain situations.

When to Use Respiratory Protection:

• Aerosol or Mist Generation: If the procedure has the potential to generate aerosols or mists containing 1,4-Dibenzylpiperidine.

• Inadequate Ventilation: If working in an area where ventilation is insufficient to maintain exposure levels below acceptable limits.

• Spill Cleanup: During the cleanup of a significant spill.

Recommended Respiratory Protection:

• A NIOSH-approved air-purifying respirator equipped with an organic vapor cartridge is recommended.

Operational Plan: Donning and Doffing of PPE

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Procedure Workflow

Caption: Sequential process for correctly donning PPE.

Step-by-Step Donning Instructions:

• Hand Hygiene: Wash your hands thoroughly with soap and water or use an alcohol-based hand sanitizer[4].

• Lab Coat: Put on your lab coat and fasten all buttons[4].

• Respiratory Protection (if required): If a respirator is needed, perform a seal check to ensure it fits properly.

• Eye and Face Protection: Put on your chemical safety goggles. If required, place the face shield over the goggles[4].

• Gloves: Put on your gloves, ensuring the cuffs of the gloves go over the sleeves of your lab coat to create a seal[4].

Doffing Procedure Workflow

Caption: Sequential process for safely removing PPE.

Step-by-Step Doffing Instructions:

• Remove Gloves: Using a glove-to-glove and skin-to-skin technique, remove the outer pair of gloves (if double-gloved) or the single pair. Peel one glove off by grasping the outside of the cuff and pulling it inside out. With the ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off inside out. Dispose of the gloves in a designated hazardous waste container[4][5].

• Remove Lab Coat: Unbutton your lab coat. As you remove it, fold the contaminated exterior inward and away from your body. Place it in a designated container for laundry or disposal[4].

• Hand Hygiene: Wash your hands or use hand sanitizer.

• Remove Eye and Face Protection: Remove the face shield (if used) from the back of your head. Then, remove your goggles by handling the strap, not the front. Place them in a designated area for decontamination[4].

• Remove Respiratory Protection (if required): Remove your respirator without touching the front of the mask.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water[4].

Disposal Plan: Managing Contaminated Materials

All materials contaminated with 1,4-Dibenzylpiperidine, including used PPE, must be treated as hazardous waste.

Disposal Protocol:

• Segregation: Keep 1,4-Dibenzylpiperidine waste separate from other waste streams.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1,4-Dibenzylpiperidine"[6].

• Contaminated PPE: All disposable PPE, such as gloves and any contaminated lab coats, must be placed in a designated, sealed hazardous waste container[6].

• Empty Containers: "Empty" containers of 1,4-Dibenzylpiperidine should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. The rinsed container should then be managed according to your institution's guidelines[6].

• Professional Disposal: The final disposal of all hazardous waste must be conducted through a licensed professional waste disposal service in accordance with local, state, and federal regulations[6].

Conclusion: A Culture of Safety

The safe handling of 1,4-Dibenzylpiperidine is contingent upon a thorough understanding of its hazards and the diligent application of appropriate safety protocols. This guide provides the essential framework for the use of personal protective equipment. However, it is the responsibility of every researcher, scientist, and laboratory professional to foster a culture of safety, where these practices are not just followed but are second nature. Always consult your institution's specific safety guidelines and the most current Safety Data Sheet for 1,4-Dibenzylpiperidine before commencing any work.

References

• Donning and Doffing Chemical PPE: Step-by-Step for Maximum Safety. (n.d.). Retrieved from [Link]

• 1,4-dibenzylpiperidine — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• SA Health. (n.d.). Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment. Retrieved from [Link]

• Lindström Group. (2024, December 30). Donning and doffing PPE: how to wear, remove and dispose of it. Retrieved from [Link]

• SDS Manager. (2026, January 26). Donning and Doffing PPE: The Proper Sequence for Maximum Safety | AU. Retrieved from [Link]

• uvex safety. (2018, March 12). How to don and doff ppe - chemical protection clothing type 3B (English) [Video]. YouTube. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly-Clark* Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• USA Scientific, Inc. (n.d.). Chemical Resistance of Latex and Nitrile Gloves. Retrieved from [Link]

• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• The Ohio State University Chemistry. (n.d.). Glove Selection Examples of Chemical Resistance of Common Glove Materials Excellent, Good, Fair, Poor. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• The University of British Columbia Chemical and Biological Engineering. (n.d.). Waste Disposal. Retrieved from [Link]

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